Technical Documentation Center

3-[(Tert-butylamino)methyl]benzonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-[(Tert-butylamino)methyl]benzonitrile

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 3-[(Tert-butylamino)methyl]benzonitrile

This guide provides a comprehensive overview of the synthetic pathways for producing 3-[(Tert-butylamino)methyl]benzonitrile, a key intermediate for researchers, scientists, and professionals in drug development. The doc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive overview of the synthetic pathways for producing 3-[(Tert-butylamino)methyl]benzonitrile, a key intermediate for researchers, scientists, and professionals in drug development. The document details two primary, robust synthetic methodologies: Reductive Amination and Nucleophilic Substitution. Each method is presented with a thorough explanation of the underlying chemical principles, detailed step-by-step protocols, and expected analytical characterizations to ensure scientific integrity and reproducibility.

Introduction

3-[(Tert-butylamino)methyl]benzonitrile is a valuable building block in medicinal chemistry and materials science. Its structure, featuring a secondary amine and a nitrile group on a benzene ring, offers multiple points for further functionalization. The sterically hindering tert-butyl group can impart unique conformational constraints and metabolic stability to derivative compounds. This guide focuses on providing practical, field-proven insights into its synthesis, enabling researchers to confidently produce this compound in a laboratory setting.

Synthetic Strategies

Two principal and reliable methods for the synthesis of 3-[(Tert-butylamino)methyl]benzonitrile are discussed herein:

  • Reductive Amination of 3-Cyanobenzaldehyde with Tert-butylamine: A versatile and widely used method for the formation of secondary amines.

  • Nucleophilic Substitution of 3-Cyanobenzyl Bromide with Tert-butylamine: A direct and efficient approach for forging the benzylic C-N bond.

Method 1: Reductive Amination

This approach involves the reaction of 3-cyanobenzaldehyde with tert-butylamine to form an intermediate imine, which is subsequently reduced in situ to the desired secondary amine. The choice of reducing agent is critical for the success of this one-pot reaction.

Causality Behind Experimental Choices

The selection of sodium triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent is a deliberate choice driven by its mildness and selectivity.[1] Unlike stronger reducing agents such as sodium borohydride (NaBH₄), NaBH(OAc)₃ does not readily reduce the starting aldehyde, thus preventing the formation of the corresponding alcohol as a byproduct.[2][3] Its preferential reduction of the protonated imine intermediate ensures a high yield of the desired secondary amine.[2] The reaction is typically carried out in a non-protic solvent like 1,2-dichloroethane (DCE) to avoid decomposition of the reducing agent.[1]

Experimental Workflow

Reductive_Amination_Workflow Start Starting Materials: 3-Cyanobenzaldehyde Tert-butylamine Reaction Reaction Vessel: 1,2-Dichloroethane (DCE) Sodium Triacetoxyborohydride Start->Reaction Stirring Stir at Room Temperature Reaction->Stirring Quenching Quench with Saturated NaHCO₃ (aq) Stirring->Quenching Extraction Extract with Ethyl Acetate Quenching->Extraction Drying Dry with Na₂SO₄ Extraction->Drying Concentration Concentrate in vacuo Drying->Concentration Purification Column Chromatography Concentration->Purification Product 3-[(Tert-butylamino)methyl]benzonitrile Purification->Product

Caption: Workflow for the synthesis via reductive amination.

Detailed Experimental Protocol

Materials:

  • 3-Cyanobenzaldehyde

  • Tert-butylamine

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE), anhydrous

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a solution of 3-cyanobenzaldehyde (1.0 eq) in anhydrous 1,2-dichloroethane (DCE), add tert-butylamine (1.1 eq).

  • Stir the mixture at room temperature for 30 minutes to allow for the formation of the imine intermediate.

  • Add sodium triacetoxyborohydride (1.2 eq) portion-wise to the reaction mixture.

  • Continue stirring at room temperature for 6-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by adding a saturated aqueous solution of NaHCO₃.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the pure 3-[(Tert-butylamino)methyl]benzonitrile.

Data Summary
ParameterValue
Starting Material 3-Cyanobenzaldehyde
Reagents Tert-butylamine, NaBH(OAc)₃
Solvent 1,2-Dichloroethane (DCE)
Temperature Room Temperature
Reaction Time 6-12 hours
Expected Yield >85%
Purification Column Chromatography

Method 2: Nucleophilic Substitution

This method relies on the direct displacement of a good leaving group, bromide, from 3-cyanobenzyl bromide by the nucleophilic tert-butylamine.

Causality Behind Experimental Choices

The success of this SN2 reaction hinges on several factors. Acetonitrile is chosen as the solvent due to its polar aprotic nature, which can solvate the amine nucleophile without interfering with the reaction. An excess of tert-butylamine is crucial; it not only acts as the nucleophile but also serves as a base to neutralize the hydrobromic acid (HBr) formed during the reaction.[4] This prevents the protonation of the unreacted amine, which would render it non-nucleophilic. The elevated temperature (95 °C) provides the necessary activation energy for the reaction to proceed at a reasonable rate.

Experimental Workflow

Nucleophilic_Substitution_Workflow Start Starting Materials: 3-Cyanobenzyl Bromide Tert-butylamine (excess) Reaction Reaction Vessel: Acetonitrile Start->Reaction Heating Heat at 95 °C Reaction->Heating Cooling Cool to Room Temperature Heating->Cooling Workup Aqueous Workup Cooling->Workup Extraction Extract with Organic Solvent Workup->Extraction Drying Dry and Concentrate Extraction->Drying Purification Purification Drying->Purification Product 3-[(Tert-butylamino)methyl]benzonitrile Purification->Product

Caption: Workflow for the synthesis via nucleophilic substitution.

Detailed Experimental Protocol

Materials:

  • 3-Cyanobenzyl bromide

  • Tert-butylamine

  • Acetonitrile

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • In a pressure-rated reaction vessel, dissolve 3-cyanobenzyl bromide (1.0 eq) in acetonitrile.

  • Add tert-butylamine (3.0 eq) to the solution.

  • Seal the vessel and heat the reaction mixture to 95 °C for 4 hours.

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Partition the residue between diethyl ether and a saturated aqueous solution of NaHCO₃.

  • Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • The crude product can be further purified if necessary, for instance by distillation under reduced pressure or column chromatography.

Data Summary
ParameterValue
Starting Material 3-Cyanobenzyl Bromide
Reagents Tert-butylamine (3.0 eq)
Solvent Acetonitrile
Temperature 95 °C
Reaction Time 4 hours
Expected Yield ~86%[4]
Purification Distillation or Column Chromatography

Characterization and Validation

The identity and purity of the synthesized 3-[(Tert-butylamino)methyl]benzonitrile should be confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the benzylic methylene protons, and the tert-butyl protons. The aromatic protons should appear as a complex multiplet in the range of δ 7.4-7.6 ppm. The benzylic methylene protons are expected to be a singlet at around δ 3.8 ppm, and the nine equivalent protons of the tert-butyl group should give a sharp singlet at approximately δ 1.1 ppm.

  • ¹³C NMR: The carbon NMR spectrum will display signals for the nitrile carbon (around δ 119 ppm), the aromatic carbons (δ 129-140 ppm), the benzylic carbon (around δ 50 ppm), the quaternary carbon of the tert-butyl group (around δ 50 ppm), and the methyl carbons of the tert-butyl group (around δ 29 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will provide evidence for the key functional groups. A sharp, strong absorption band around 2230 cm⁻¹ is characteristic of the nitrile (C≡N) stretching vibration.[5] The N-H stretching vibration of the secondary amine is expected to appear as a single, sharp band in the region of 3300-3500 cm⁻¹.[6]

Mass Spectrometry (MS)

The mass spectrum should show the molecular ion peak [M]⁺. Common fragmentation patterns for benzylamines include the cleavage of the C-N bond to give a stable benzyl cation or related fragments.[7][8]

Conclusion

The synthesis of 3-[(Tert-butylamino)methyl]benzonitrile can be reliably achieved through either reductive amination of 3-cyanobenzaldehyde or nucleophilic substitution of 3-cyanobenzyl bromide. The choice of method may depend on the availability of starting materials, desired scale, and laboratory equipment. The reductive amination protocol using sodium triacetoxyborohydride offers a mild and high-yielding one-pot procedure. The nucleophilic substitution method provides a direct and efficient alternative. The provided protocols and characterization guidelines offer a solid foundation for the successful synthesis and validation of this important chemical intermediate.

References

  • An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. PubMed. [Link]

  • Nucleophilic substitution of 3 with tert-butylamine [a] - ResearchGate. ResearchGate. [Link]

  • Gas-phase fragmentation characteristics of benzyl-aminated lysyl-containing tryptic peptides | Journal of the American Society for Mass Spectrometry. ACS Publications. [Link]

  • Studies of rearrangement reactions of protonated and lithium cationized 2-pyrimidinyloxy-N-arylbenzylamine derivatives by MALDI-FT-ICR mass spectrometry. PubMed. [Link]

  • An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Stevens Institute of Technology. [Link]

  • Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. The Royal Society of Chemistry. [Link]

  • (A) IR spectra of pure benzylamine (2a, black), pure tetrabutylphosphonium bromide (3b, blue), and a mixture of 2a and 3b (red), recorded at room temperature. (B) enlargement of Figure 1A between 2600 and 4000 cm-1. TABLE 2. Reaction of Aliphatic Amines (2b-d) with DBnC (1) in the Presence of Bu4PBr (3b) a - ResearchGate. ResearchGate. [Link]

  • 1H NMR (500 MHz, CDCl3) δ - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

  • Derivatization of (5R)-hydroxytriptolide from benzylamine to enhance mass spectrometric detection: application to a Phase I pharmacokinetic study in humans. PubMed. [Link]

  • Solved Q5. Obtain the spectra of benzylamine, | Chegg.com. Chegg.com. [Link]

  • Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Organic Chemistry Portal. [Link]

  • Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. NC State University Libraries. [Link]

  • Benzylamine. NIST WebBook. [Link]

  • Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1). PubMed. [Link]

  • Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

  • Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin. SciELO México. [Link]

  • Electrosynthesis of benzyl-tert-butylamine via nickel-catalyzed oxidation of benzyl alcohol. RSC Publishing. [Link]

  • tert-BUTYLAMINE. Organic Syntheses Procedure. [Link]

  • CN101108806A - Technique for synthesizing tert-butylamine.
  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. [Link]

  • Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. [Link]

  • Synthesis of N-benzyl-t-butylamine hydrobromide. PrepChem.com. [Link]

  • 13-C NMR Chemical Shift Table.pdf. [Link]

  • Benzonitrile, 3-methyl-. NIST WebBook. [Link]

  • 3-[(Ethylamino)methyl]benzonitrile | C10H13N2 | MD Topology | NMR | X-Ray. Automated Topology Builder. [Link]

  • CN101607914A - Simple method for preparing to tert-butyl benzyl amine.
  • 4-(tert-ButylaMino)-3-nitrobenzonitrile — Chemical Substance Information. NextSDS. [Link]

  • Benzonitrile, 2-amino-5-(2-(tert-butylamino)-1-hydroxyethyl)-3-fluoro-, hydrochloride. PubChemLite. [Link]

  • 3-Methoxy-benzonitrile - Optional[1H NMR] - Spectrum. SpectraBase. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Experimental Profile of Melanotan II

CAS Number: 90390-00-4 Systematic Name: L-Lysinamide, N-acetyl-L-norleucyl-L-alpha-aspartyl-L-histidyl-D-phenylalanyl-L-arginyl-L-tryptophyl-, cyclic (2-7)-peptide Prepared for: Researchers, Scientists, and Drug Developm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

CAS Number: 90390-00-4 Systematic Name: L-Lysinamide, N-acetyl-L-norleucyl-L-alpha-aspartyl-L-histidyl-D-phenylalanyl-L-arginyl-L-tryptophyl-, cyclic (2-7)-peptide

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Executive Summary

This guide provides a comprehensive technical overview of Melanotan II (MT-II), a potent synthetic analog of the endogenous peptide hormone α-melanocyte-stimulating hormone (α-MSH). Developed initially as a potential agent for sunless tanning, its broad-spectrum agonism at melanocortin receptors has unveiled a complex and multifaceted pharmacological profile.[1][2] This document synthesizes available experimental data, detailing MT-II's mechanism of action, receptor binding affinities, and its demonstrated effects in key in vitro and in vivo models. We provide field-proven, detailed protocols for foundational experiments—a cellular melanogenesis assay and a rodent metabolic study—to empower researchers in the rigorous evaluation of this and similar compounds. While MT-II is widely utilized as a research tool, it is critical to note that it is an unlicensed and largely untested substance not approved for human use by regulatory agencies like the U.S. Food and Drug Administration (FDA).[1][3]

Introduction and Scientific Context

Melanotan II is a cyclic heptapeptide designed for enhanced potency and stability compared to its linear parent hormone, α-MSH.[4] Its primary biological function is mediated through the melanocortin system, a crucial signaling network involved in pigmentation, energy homeostasis, sexual function, and inflammation.[5] The system comprises five G-protein coupled receptors (GPCRs), designated MC1R through MC5R.[5] MT-II's significance in research stems from its non-selective nature, acting as an agonist at MC1, MC3, MC4, and MC5 receptors.[1][3] This broad activity profile makes it a powerful tool for probing the physiological roles of these receptors, but also accounts for its diverse and sometimes adverse effects, such as nausea, appetite suppression, and spontaneous erections, which were observed in early human trials.[1][6]

Molecular Mechanism of Action

Melanotan II functions as a non-selective agonist at melanocortin receptors, binding with high affinity to multiple subtypes.[1] The binding of MT-II, particularly to the MC1R on melanocytes, initiates a canonical Gs-protein coupled signaling cascade. This activation of adenylyl cyclase leads to an increase in intracellular cyclic adenosine monophosphate (cAMP).[5] Elevated cAMP levels subsequently activate Protein Kinase A (PKA), which phosphorylates the cAMP Response Element-Binding protein (CREB).[5] Phosphorylated CREB acts as a transcription factor, upregulating the expression of the Microphthalmia-associated Transcription Factor (MITF), the master regulator of melanocyte gene expression. This cascade culminates in the increased synthesis of enzymes like tyrosinase, leading to the production of melanin and resulting in skin pigmentation.[5]

Its actions on other receptors, particularly MC3R and MC4R in the central nervous system (specifically the hypothalamus), are responsible for its effects on appetite, energy expenditure, and sexual function.[3]

Melanotan_II_Signaling_Pathway cluster_EC Extracellular Space cluster_Membrane Cell Membrane cluster_IC Intracellular Space MTII Melanotan II (Agonist) MC1R MC1 Receptor (GPCR) MTII->MC1R Binds Gs Gs Protein MC1R->Gs Activates AC Adenylyl Cyclase cAMP cAMP (Second Messenger) AC->cAMP Converts Gs->AC Activates ATP ATP ATP->AC PKA Protein Kinase A (PKA) cAMP->PKA Activates CREB CREB PKA->CREB Phosphorylates pCREB p-CREB CREB->pCREB MITF MITF Gene Transcription pCREB->MITF Promotes Melanin Melanin Synthesis (Pigmentation) MITF->Melanin Upregulates

Simplified signaling cascade of Melanotan II at the MC1 receptor.

Quantitative Experimental Data

The efficacy and selectivity of a ligand are defined by its binding affinity and functional potency at its target receptors. The data below, compiled from various sources, summarizes the key quantitative metrics for Melanotan II.

Table 1: Melanocortin Receptor Binding Affinity of Melanotan II

This table presents the inhibitory constant (Ki), which represents the concentration of the ligand that will bind to half of the receptors at equilibrium. A lower Ki value indicates a higher binding affinity.

Receptor SubtypeInhibitory Constant (Ki) in nMSource(s)
Human MC1R0.67[7]
Human MC3R34[7]
Human MC4R6.6[7]
Human MC5R46[7]

Causality Insight: The sub-nanomolar Ki value for MC1R strongly correlates with MT-II's potent effect on melanogenesis, its primary and most visible biological outcome.[7] The high affinity for MC4R underpins its well-documented effects on appetite and sexual function.[7]

Table 2: Summary of In Vivo Metabolic Effects in Rodent Models

This table summarizes the outcomes of representative studies where Melanotan II was administered to rodents to assess its impact on metabolic parameters.

Animal ModelAdministration Route & DoseDurationKey FindingsSource(s)
Male C57BL/6J MiceIntranuclear Accumbens Microinjection (0.1, 0.3, 1 nmol)Single DoseSignificant decrease in food intake at 1, 2, and 4 hours post-injection.[8]
Male RatsIntraperitoneal (2 mg/kg)4 DaysReduced food intake and body weight gain. Retroperitoneal and epididymal fat mass reduced by 46.3% and 21.1%, respectively.[9]
Diet-Induced Obese (DIO) MicePeripheral (unspecified)UnspecifiedLost weight and body fat. Reduction in both visceral and subcutaneous adipose tissue.[10]
Male Rat PupsIntraperitoneal (3 mg/kg)2-6 DaysAttenuated body weight gain; decreased stomach weight (indicating reduced food intake).

Causality Insight: The consistent reduction in food intake and body/fat mass across different administration routes (central and peripheral) and rodent models highlights the robust role of the central melanocortin system in regulating energy balance.[8][9][10] Pair-feeding studies, where control animals are given the same amount of food as the MT-II treated group, have shown that MT-II's effect on fat loss is not solely due to reduced caloric intake, suggesting an additional mechanism involving increased energy expenditure.[9][10]

Detailed Experimental Protocols

The following protocols are presented as self-validating systems, providing a rigorous framework for assessing the biological activity of Melanotan II.

In Vitro Experiment: Cellular Melanin Content Assay

This assay quantifies the ability of a test compound like Melanotan II to induce melanogenesis in a cell-based model. B16F10 murine melanoma cells are a standard and reliable model as they express MC1R and produce melanin in response to agonists.

In_Vitro_Workflow cluster_prep Preparation cluster_treat Treatment cluster_analysis Analysis A 1. Seed B16F10 Cells (e.g., 5x10^4 cells/well in 6-well plate) B 2. Incubate 24h (Allow cells to adhere) A->B D 4. Treat Cells (Replace media with MT-II dilutions) B->D C 3. Prepare MT-II Dilutions (e.g., 1 pM to 1 µM in media) C->D E 5. Incubate 48-72h (Allow for melanin production) D->E F 6. Wash & Harvest Cells (PBS wash, trypsinize) E->F G 7. Lyse Cell Pellets (1N NaOH, 80°C for 1h) F->G H 8. Measure Absorbance (405 nm via plate reader) G->H I 9. Quantify Protein (e.g., BCA Assay for normalization) G->I Parallel Step J 10. Calculate Melanin Content (% of vehicle control) H->J I->J In_Vivo_Workflow cluster_prep Pre-Experiment cluster_exp Experiment (e.g., 4-7 Days) cluster_analysis Analysis & Endpoint A 1. Animal Acclimation (e.g., 1 week, single housing) B 2. Baseline Measurement (Measure body weight & food intake for 3 days) A->B C 3. Group Allocation (Randomize into Vehicle & MT-II groups) B->C D 4. Daily Administration (Subcutaneous injection of vehicle or MT-II) C->D E 5. Daily Monitoring (Measure body weight & food intake at same time daily) D->E Repeat Daily E->D F 6. Data Compilation (Calculate daily change in weight & intake) E->F G 7. Statistical Analysis (e.g., t-test or ANOVA) F->G H 8. Endpoint Analysis (Optional: Tissue collection, body composition) G->H

Workflow for a rodent metabolic study with Melanotan II.

Methodology:

  • Peptide Reconstitution: Reconstitute lyophilized Melanotan II powder in sterile, bacteriostatic water to a desired stock concentration (e.g., 5 mg/mL). Gently swirl the vial to dissolve; do not shake. Further dilute the stock solution in sterile saline (0.9% NaCl) to the final injection concentration.

  • Animal Acclimation: House male C57BL/6J mice individually and allow them to acclimate to the housing conditions for at least one week before the experiment begins.

  • Baseline Data Collection: For 3-5 days prior to the first injection, measure and record the body weight and 24-hour food intake for each mouse to establish a stable baseline.

  • Group Assignment: Randomly assign mice to experimental groups (e.g., Vehicle Control, MT-II treatment). A typical dose for peripheral administration is 2 mg/kg body weight. [9]5. Administration:

    • Gently restrain the mouse by scruffing the loose skin at the back of the neck.

    • Create a "tent" of skin.

    • Using a 25-27 gauge needle, insert the needle at the base of the skin tent, parallel to the spine.

    • Administer the calculated volume of MT-II solution or vehicle subcutaneously.

    • Return the mouse to its home cage.

  • Daily Monitoring: Once daily, at the same time each day, record the body weight of each animal and the amount of food consumed over the preceding 24 hours. Administer the daily injection after measurements are taken.

  • Data Analysis: Calculate the daily change in body weight and cumulative food intake for each group. Use appropriate statistical tests (e.g., Student's t-test or ANOVA) to determine if the differences between the vehicle and MT-II groups are statistically significant.

  • Endpoint (Optional): At the conclusion of the study, animals can be euthanized for collection of tissues. Adipose tissue depots (e.g., epididymal, retroperitoneal) can be dissected and weighed to assess changes in body composition. [9]

Trustworthiness and Conclusion

The experimental data surrounding Melanotan II (CAS 90390-00-4) consistently demonstrates its potent, multi-faceted activity as a non-selective melanocortin receptor agonist. The protocols detailed herein are based on established methodologies within the scientific literature, providing a reliable foundation for further investigation. The strong correlation between its receptor binding affinities and its observed in vitro and in vivo effects validates its mechanism of action. For researchers in drug development, MT-II serves as a crucial, albeit non-selective, tool compound for exploring the therapeutic potential of the melanocortin system in metabolic disease, sexual dysfunction, and dermatology. However, its broad receptor activity and associated side effect profile underscore the need for the development of more selective agonists to translate these findings into safe and effective therapeutics. All work with this compound should be conducted with an awareness of its unregulated status and for research purposes only.

References

  • Sharpe, A. L., et al. (n.d.). Melanocortin receptor agonist melanotan-II microinjected in the nucleus accumbens decreases appetitive and consumptive responding for food. PMC. Retrieved from [Link]

  • Côté, I., et al. (2018, January 8). Fat loss can be triggered through the brain in animal model, researchers find. UF Health. Retrieved from [Link]

  • Côté, I., et al. (2018). Activation of the central melanocortin system in rats persistently reduces body and fat mass independently of caloric reduction. Canadian Journal of Physiology and Pharmacology, 96(5), 451-459. Retrieved from [Link]

  • van der Zwaal, E. M., et al. (2015). Inhibitory Effect of the Melanocortin Receptor Agonist Melanotan-II (MTII) on Feeding Depends on Dietary Fat Content and not Obesity in Rats on Free-Choice Diets. Frontiers in Behavioral Neuroscience, 9, 299. Retrieved from [Link]

  • Li, G., et al. (2007). The effects of the melanocortin agonist (MT-II) on subcutaneous and visceral adipose tissue in rodents. The FASEB Journal, 21(9), 2167-2175. Retrieved from [Link]

  • Adooq Bioscience. (n.d.). Melanocortin Receptor inhibitors. Retrieved from [Link]

  • Zhang, Y., et al. (2003). MTII administered peripherally reduces fat without invoking apoptosis in rats. Peptides, 24(5), 739-745. Retrieved from [Link]

  • Sharpe, A. L., et al. (2022). Melanocortin receptor agonist melanotan-II microinjected in the nucleus accumbens decreases appetitive and consumptive responding for food. bioRxiv. Retrieved from [Link]

  • Banno, R., et al. (2012). Food intake reductions and increases in energetic responses by hindbrain leptin and melanotan II are enhanced in mice with POMC-specific PTP1B deficiency. American Journal of Physiology-Endocrinology and Metabolism, 303(5), E656-E664. Retrieved from [Link]

  • Kievit, P., et al. (2019). Current Mechanistic and Pharmacodynamic Understanding of Melanocortin-4 Receptor Activation. International Journal of Molecular Sciences, 20(10), 2449. Retrieved from [Link]

  • Chen, A. S., et al. (2000). Role of the melanocortin-4 receptor in metabolic rate and food intake in mice. Transgenic Research, 9(2), 145-154. Retrieved from [Link]

  • Glavas, M. M., et al. (2007). Melanocortinergic Activation by Melanotan II Inhibits Feeding and Increases Uncoupling Protein 1 Messenger Ribonucleic Acid in the Developing Rat. Endocrinology, 148(7), 3279-3287. Retrieved from [Link]

  • Grieco, P., et al. (2022). CLIPSing Melanotan-II to Discover Multiple Functionally Selective hMCR Agonists. Journal of Medicinal Chemistry, 65(5), 4148-4158. Retrieved from [Link]

  • Glavas, M. M., et al. (2007). Melanocortinergic activation by melanotan II inhibits feeding and increases uncoupling protein 1 messenger ribonucleic acid in the developing rat. Endocrinology, 148(7), 3279-3287. Retrieved from [Link]

  • Core Peptides. (2025, April 15). Melanotan II Interactions with Melanocortin Receptors. Retrieved from [Link]

  • Goff, P. S., et al. (2023). Isolation, Culture, and Transfection of Melanocytes. Current Protocols, 3(6), e774. Retrieved from [Link]

  • Cell Sciences. (n.d.). Melanotan-II. Retrieved from [Link]

  • The International Peptide Society. (n.d.). Professional Monograph Melanotan II. Retrieved from [Link]

  • Wikipedia. (n.d.). Melanotan II. Retrieved from [Link]

  • Your Guide to Melanotan II. (2026, March 23). What to Know Before Beginning Your Peptide Therapy. It's A Secret Med Spa. Retrieved from [Link]

  • Melanotan II (10 mg Vial) Dosage Protocol. (n.d.). Retrieved from [Link]

  • Melanotan II Peptide: Tanning, Immunity, and Metabolic Support. (2025, May 11). Retrieved from [Link]

  • Wikipedia. (n.d.). Melanotan II. Retrieved from [Link]

  • Dorr, R. T., et al. (1996). Evaluation of melanotan-II, a superpotent cyclic melanotropic peptide in a pilot phase-I clinical study. Life Sciences, 58(20), 1777-1784. Retrieved from [Link]

Sources

Foundational

Spectroscopic Profile of 3-[(Tert-butylamino)methyl]benzonitrile: A Technical Guide

Introduction 3-[(Tert-butylamino)methyl]benzonitrile is a substituted aromatic compound with significant potential in medicinal chemistry and materials science. Its molecular architecture, featuring a benzonitrile core,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

3-[(Tert-butylamino)methyl]benzonitrile is a substituted aromatic compound with significant potential in medicinal chemistry and materials science. Its molecular architecture, featuring a benzonitrile core, a secondary amine, and a sterically demanding tert-butyl group, provides a unique scaffold for the synthesis of novel chemical entities. The interplay of the electron-withdrawing nitrile group and the electron-donating amino substituent influences the molecule's electronic properties, making it an interesting candidate for various applications.

This in-depth technical guide provides a comprehensive overview of the spectroscopic characteristics of 3-[(Tert-butylamino)methyl]benzonitrile. It is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the molecule's analytical profile for identification, characterization, and quality control purposes. The guide will delve into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering detailed interpretations grounded in established spectroscopic principles. Furthermore, standardized experimental protocols for data acquisition are provided to ensure reproducibility and accuracy.

Molecular Structure and Key Features

The structure of 3-[(Tert-butylamino)methyl]benzonitrile is foundational to understanding its spectroscopic signature. The molecule consists of a central benzene ring substituted at the 1 and 3 positions. A cyano (-C≡N) group is attached at the first position, and a (tert-butylamino)methyl group (-CH₂NHC(CH₃)₃) is at the third position.

Caption: Molecular structure of 3-[(Tert-butylamino)methyl]benzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR spectra of 3-[(Tert-butylamino)methyl]benzonitrile are expected to show distinct signals corresponding to the aromatic, benzylic, tert-butyl, and amine protons and carbons.

¹H NMR Spectroscopy

The proton NMR spectrum will provide information on the number of different types of protons and their neighboring environments.

Predicted ¹H NMR Data (in CDCl₃, 300 MHz)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~7.6-7.4m4HAromatic protons (Ar-H)
~3.8s2HBenzylic protons (-CH₂-)
~1.5 (broad)s1HAmine proton (-NH-)
~1.1s9Htert-Butyl protons (-C(CH₃)₃)

Interpretation:

  • Aromatic Protons (δ ~7.6-7.4 ppm): The four protons on the benzene ring are expected to appear as a complex multiplet in the downfield region due to their different chemical environments and spin-spin coupling. The electron-withdrawing nitrile group will deshield the adjacent protons, shifting them further downfield.

  • Benzylic Protons (δ ~3.8 ppm): The two protons of the methylene group attached to the benzene ring and the nitrogen atom are expected to appear as a singlet. Their chemical shift is influenced by the adjacent aromatic ring and the electronegative nitrogen atom. In some instances, this signal may show coupling to the N-H proton, especially in a non-protic solvent, but often this coupling is not resolved.

  • Amine Proton (δ ~1.5 ppm): The secondary amine proton is expected to appear as a broad singlet. Its chemical shift can be variable and is dependent on concentration, temperature, and solvent due to hydrogen bonding and chemical exchange.

  • tert-Butyl Protons (δ ~1.1 ppm): The nine equivalent protons of the tert-butyl group will give rise to a sharp singlet in the upfield region, a characteristic signal for this group.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the different carbon environments in the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 75 MHz)

Chemical Shift (δ, ppm)Assignment
~135-128Aromatic carbons (Ar-C)
~119Nitrile carbon (-C≡N)
~112Quaternary aromatic carbon attached to the nitrile group (Ar-C-CN)
~53Benzylic carbon (-CH₂-)
~51Quaternary carbon of tert-butyl group (-C(CH₃)₃)
~29Methyl carbons of tert-butyl group (-C(CH₃)₃)

Interpretation:

  • Aromatic Carbons (δ ~135-128 ppm): The six carbons of the benzene ring will appear in this region. The carbon attached to the nitrile group will be significantly deshielded.

  • Nitrile Carbon (δ ~119 ppm): The carbon of the cyano group typically appears in this region of the spectrum.[1]

  • Quaternary Aromatic Carbon (δ ~112 ppm): The carbon atom of the benzene ring to which the nitrile group is attached is expected to have a distinct chemical shift.

  • Benzylic Carbon (δ ~53 ppm): The carbon of the methylene bridge will be found in the aliphatic region.

  • tert-Butyl Carbons (δ ~51 and ~29 ppm): The quaternary carbon and the three equivalent methyl carbons of the tert-butyl group will have characteristic chemical shifts in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum is a valuable tool for identifying the functional groups present in a molecule. The spectrum of 3-[(Tert-butylamino)methyl]benzonitrile is expected to show characteristic absorption bands for the nitrile, amine, and aromatic moieties.

Predicted IR Data

Wavenumber (cm⁻¹)IntensityVibration ModeFunctional Group
~3300Medium, broadN-H stretchSecondary Amine
~3100-3000MediumC-H stretchAromatic
~2970-2870StrongC-H stretchAliphatic (tert-butyl & benzylic)
~2230Strong, sharpC≡N stretchNitrile
~1600, ~1480MediumC=C stretchAromatic Ring
~1580MediumN-H bendSecondary Amine
~800-700StrongC-H bend (out-of-plane)meta-disubstituted Aromatic

Interpretation:

  • N-H Stretch (~3300 cm⁻¹): A medium to weak, broad absorption band in this region is characteristic of the N-H stretching vibration of a secondary amine.[2][3] The broadening is due to hydrogen bonding.

  • Aromatic C-H Stretch (~3100-3000 cm⁻¹): The stretching vibrations of the C-H bonds on the aromatic ring typically appear just above 3000 cm⁻¹.[4][5]

  • Aliphatic C-H Stretch (~2970-2870 cm⁻¹): Strong absorption bands in this region are due to the C-H stretching vibrations of the tert-butyl and benzylic methylene groups.[6]

  • C≡N Stretch (~2230 cm⁻¹): A strong and sharp absorption band around 2230 cm⁻¹ is a definitive indicator of the nitrile functional group. For aromatic nitriles, this peak is typically found between 2240 and 2220 cm⁻¹.[1][6]

  • Aromatic C=C Stretch (~1600, ~1480 cm⁻¹): The stretching vibrations of the carbon-carbon double bonds within the aromatic ring give rise to characteristic bands in this region.[4]

  • N-H Bend (~1580 cm⁻¹): The bending vibration of the N-H bond in a secondary amine is expected in this region.[6]

  • Aromatic C-H Bend (~800-700 cm⁻¹): Strong bands in this region are indicative of the out-of-plane C-H bending vibrations of the substituted benzene ring, and their specific pattern can confirm the meta-substitution.[4]

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a molecule, aiding in its structural elucidation.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/zProposed Fragment
188[M]⁺ (Molecular Ion)
173[M - CH₃]⁺
116[M - C₄H₉N]⁺ or [C₇H₅CN]⁺
104[C₇H₆N]⁺
91[C₇H₇]⁺ (Tropylium ion)
57[C₄H₉]⁺

Interpretation:

Under electron ionization (EI), 3-[(Tert-butylamino)methyl]benzonitrile is expected to undergo characteristic fragmentation.

  • Molecular Ion ([M]⁺, m/z 188): The molecular ion peak should be observable, confirming the molecular weight of the compound.

  • [M - CH₃]⁺ (m/z 173): Loss of a methyl radical from the tert-butyl group is a common fragmentation pathway for tert-butyl containing compounds, leading to a relatively stable carbocation.

  • [M - C₄H₉N]⁺ or [C₇H₅CN]⁺ (m/z 116): Cleavage of the benzylic C-N bond can lead to the formation of a fragment corresponding to the cyanobenzyl cation.

  • [C₇H₆N]⁺ (m/z 104): This fragment could arise from the cleavage of the bond between the benzylic carbon and the nitrogen, with the charge retained on the nitrogen-containing fragment.

  • Tropylium ion ([C₇H₇]⁺, m/z 91): The formation of the highly stable tropylium ion is a very common fragmentation pattern for benzyl-containing compounds.[7]

  • [C₄H₉]⁺ (m/z 57): The tert-butyl cation is a very stable carbocation and is expected to be a prominent peak in the mass spectrum.

Caption: Proposed primary fragmentation pathways of 3-[(Tert-butylamino)methyl]benzonitrile in EI-MS.

Experimental Protocols

To ensure the acquisition of high-quality and reproducible spectroscopic data, the following standardized protocols are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Methodology:

  • Sample Preparation: Dissolve 5-10 mg of 3-[(Tert-butylamino)methyl]benzonitrile in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube.[8] Ensure the sample is fully dissolved.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 300 MHz or higher).[9]

  • Data Acquisition:

    • Acquire a ¹H NMR spectrum, typically with 16-32 scans.

    • Acquire a ¹³C NMR spectrum, typically with 1024 or more scans to achieve a good signal-to-noise ratio.

  • Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).[10][11]

Infrared (IR) Spectroscopy

Objective: To obtain an IR spectrum for the identification of functional groups.

Methodology:

  • Sample Preparation:

    • Neat (Liquid Film): If the sample is a liquid, place a drop of the neat liquid between two KBr or NaCl plates.

    • KBr Pellet (Solid): If the sample is a solid, grind a small amount of the sample with dry KBr powder and press it into a thin, transparent pellet.

    • Attenuated Total Reflectance (ATR): Place a small amount of the sample directly on the ATR crystal.

  • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Acquire a background spectrum of the empty sample holder first and subtract it from the sample spectrum.

  • Data Analysis: Identify the characteristic absorption bands and compare them with known correlation tables.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern.

Methodology:

  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS). For GC-MS, dissolve the sample in a volatile organic solvent.

  • Instrumentation: Utilize a mass spectrometer equipped with an appropriate ionization source (e.g., Electron Ionization - EI or Electrospray Ionization - ESI).

  • Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500 amu).

  • Data Analysis: Identify the molecular ion peak and major fragment ions. Propose fragmentation pathways consistent with the observed spectrum.[7]

Caption: A generalized experimental workflow for the spectroscopic analysis of 3-[(Tert-butylamino)methyl]benzonitrile.

Conclusion

The spectroscopic data presented in this technical guide provide a comprehensive analytical profile of 3-[(Tert-butylamino)methyl]benzonitrile. The predicted NMR, IR, and MS spectra, along with their detailed interpretations, serve as a valuable reference for the characterization of this compound. The provided experimental protocols offer a standardized approach to data acquisition, ensuring consistency and reliability in laboratory settings. This guide is intended to be a foundational resource for scientists and researchers working with this molecule, facilitating its unambiguous identification and supporting its application in further research and development.

References

  • Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy, 34(7), 22-26. [Link]

  • Zhao, Y.-F., Xiong, J.-P., & Zuo, Y. (2010). 3-[(3,5-Di-tert-butyl-2-hydroxybenzylidene)methyleneamino]benzonitrile. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3139. [Link]

  • NIST. (n.d.). Benzonitrile, 3-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

  • Durig, J. R., & Zhou, Y. (2000). Spectra and structure of benzonitriles and some of its simple derivatives. ResearchGate. [Link]

  • SpectraBase. (n.d.). 3-(Tert-butylamino)propanenitrile. Wiley-VCH. [Link]

  • Chu, G., & Li, C. (n.d.). Convenient and Clean Synthesis of Imines from Primary Benzylamines. The Royal Society of Chemistry. [Link]

  • Rettig, W., & Maus, M. (2008). Ultrafast intramolecular charge transfer with strongly twisted aminobenzonitriles: 4-(di-tert-butylamino)benzonitrile and 3-(di-tert-butylamino)benzonitrile. The Journal of Physical Chemistry A, 112(13), 2749-2759. [Link]

  • NIST. (n.d.). Benzonitrile, 3-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

  • McGuire, B. A., et al. (2021). Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes. Astronomy & Astrophysics, 652, A103. [Link]

  • Chang, Y.-L., et al. (2024). Infrared Spectroscopy of Neutral and Cationic Benzonitrile–Methanol Binary Clusters in Supersonic Jets. Molecules, 29(12), 2821. [Link]

  • Northern Illinois University. (n.d.). IR Absorption Frequencies. Department of Chemistry and Biochemistry. [Link]

  • The Royal Society of Chemistry. (2014). Electronic Supplementary Information. [Link]

  • Gucinski, A. C., & Reid, G. E. (2011). Gas-phase fragmentation characteristics of benzyl-aminated lysyl-containing tryptic peptides. Journal of the American Society for Mass Spectrometry, 22(11), 2077-2086. [Link]

  • Li, J., et al. (2016). A simple and efficient one-pot synthetic protocol has been developed for the synthesis of 3-arylamino-2-polyhydroxyalkyl-substituted indoles by using unprotected sugars and aromatic amines. Green Chemistry. [Link]

  • Sović, I., et al. (2022). Spectroscopic and Computational Study of the Protonation Equilibria of Amino-Substituted benzo[b]thieno[2,3-b]pyrido[1,2-a]benzimidazoles. Molecules, 27(1), 287. [Link]

  • Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

  • Pine, S. H., et al. (1998). Application of 13C NMR Spectroscopy and 13C-Labeled Benzylammonium Salts to the Study of Rearrangements of Ammonium Benzylides. The Journal of Organic Chemistry, 63(25), 9140-9145. [Link]

  • Gao, J., et al. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Journal of the American Society for Mass Spectrometry, 17(9), 1241-1248.
  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Department of Chemistry. [Link]

  • ResearchGate. (n.d.). 1H-NMR shift for protons adjacent to the amine group of benzylamine... [Scientific Diagram]. [Link]

  • Rettig, W., & Maus, M. (2008). Ultrafast Intramolecular Charge Transfer with Strongly Twisted Aminobenzonitriles: 4-(Di-tert-butylamino)benzonitrile and 3-(Di-tert-butylamino)benzonitrile. The Journal of Physical Chemistry A, 112(13), 2749-2759. [Link]

  • Mary, Y. S. J., & Sajan, D. (2014). Spectroscopic Studies and Vibrational Assignments, Homo-Lumo, UV-VIS, NBO Analysis of Benzonitrile. International Journal of ChemTech Research, 6(1), 54-64. [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

  • The Royal Society of Chemistry. (2013). Selective Autoxidation of Benzylamines: Application to the Synthesis of Some Nitrogen Heterocycles. Green Chemistry. [Link]

  • MDPI. (2024). Synthesis and Characterization of N-Nitroso-3-morpholinosydnonimine as NO Radical Donor. Molecules, 29(19), 4508. [Link]

  • Lee, K. L. K., et al. (2022). Centimeter-wave Rotational Spectroscopy of Ethynylbenzonitriles: Structural Analysis and Astronomical Search. The Astrophysical Journal Supplement Series, 262(1), 1. [Link]

  • Springer Nature. (2023). Multivariate statistical analyses of 1H NMR data for binary and ternary copolymer blends to determine the chemical compositions. Cellulose, 30, 6495-6507. [Link]

  • University of Kentucky. (2022). Determination of Barbiturates by Femtosecond Ionization Mass Spectrometry. UKnowledge. [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. [Link]

Sources

Protocols & Analytical Methods

Method

using 3-[(Tert-butylamino)methyl]benzonitrile as a research tool

Application Note: 3-[(tert-Butylamino)methyl]benzonitrile as a Strategic Building Block in Targeted Inhibitor Design Executive Summary & Chemical Rationale In modern medicinal chemistry, the design of highly selective en...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 3-[(tert-Butylamino)methyl]benzonitrile as a Strategic Building Block in Targeted Inhibitor Design

Executive Summary & Chemical Rationale

In modern medicinal chemistry, the design of highly selective enzyme inhibitors often relies on bifunctional building blocks that offer both structural rigidity and orthogonal reactivity. 3-[(tert-Butylamino)methyl]benzonitrile (CAS: 953747-81-4; Molecular Formula: C₁₂H₁₆N₂) has emerged as a highly versatile intermediate[1].

As a Senior Application Scientist, I approach this compound not just as a reagent, but as a strategic scaffold. It features two critical functional domains:

  • The Sterically Hindered Secondary Amine : The tert-butyl group provides a massive steric shield. This bulkiness is intentionally leveraged to prevent unwanted off-target metabolic N-dealkylation by cytochrome P450 enzymes, significantly increasing the pharmacokinetic half-life of the resulting pharmacophore[2].

  • The Meta-Substituted Benzonitrile : The nitrile group serves as a robust anchor. It is metabolically stable but synthetically pliable, acting as a direct precursor for carboxylic acid bioisosteres (like tetrazoles) or amidines, which are critical for binding to metalloenzymes[3].

Strategic Applications in Drug Discovery

A. Immuno-Oncology: IDO/TDO Pathway Inhibition

Indoleamine 2,3-dioxygenase (IDO, EC 1.13.11.52) and tryptophan 2,3-dioxygenase (TDO) are heme-containing enzymes that catalyze the rate-limiting step of tryptophan degradation into kynurenine[4]. Tumors exploit this pathway to deplete local tryptophan, thereby suppressing T-cell proliferation and activating regulatory T cells (Tregs) to evade immune detection[5].

Benzonitrile derivatives are heavily utilized in the synthesis of IDO/TDO inhibitors. The nitrile group can be converted into a tetrazole or amidine to interact directly with the heme iron in the enzyme's active site, while the bulky tert-butylamino tail occupies the hydrophobic pocket, preventing substrate entry[5].

IDO_Pathway Trp L-Tryptophan Enzyme IDO / TDO Enzymes (Tumor Microenvironment) Trp->Enzyme Kyn Kynurenine (Immunosuppressive) Enzyme->Kyn Oxidation Treg Treg Activation & Immune Evasion Kyn->Treg Receptor Binding Inhibitor Benzonitrile-Derived Inhibitor Inhibitor->Enzyme Competitive Inhibition

Fig 1: Mechanism of IDO/TDO pathway inhibition by benzonitrile-derived pharmacophores.

B. Arginase Inhibition

Arginase inhibitors are another major target class where this building block shines. Arginase requires a binuclear manganese cluster for activity. By converting the benzonitrile moiety of 3-[(tert-butylamino)methyl]benzonitrile into an amidine or boronic acid derivative, researchers can create potent transition-state analogs that chelate the manganese ions, while the sterically hindered amine mimics the basic side chain of arginine[3].

Experimental Methodologies (Self-Validating Protocols)

To successfully utilize 3-[(tert-butylamino)methyl]benzonitrile, researchers must overcome the inherent steric hindrance of the tert-butyl group during N-alkylation, while selectively activating the nitrile group.

SyntheticWorkflow A 3-[(tert-Butylamino)methyl]benzonitrile (Core Scaffold) B Secondary Amine Derivatization A->B Site 1 C Nitrile Group Transformations A->C Site 2 D Lewis Acid-Mediated Reductive Amination B->D E Strong Base N-Alkylation (e.g., KHMDS) B->E F Zinc-Catalyzed Tetrazole Synthesis C->F G Pinner Reaction (Amidine Formation) C->G

Fig 2: Synthetic derivatization pathways for 3-[(tert-butylamino)methyl]benzonitrile.

Protocol A: Lewis Acid-Mediated Reductive Amination (Overcoming Steric Hindrance)

Standard reductive amination fails with tert-butylamines due to the inability of the bulky amine to efficiently attack the carbonyl carbon to form the intermediate imine[2]. We force this causality by utilizing Titanium(IV) isopropoxide as a Lewis acid water-scavenger.

Step-by-Step Workflow:

  • Preparation : In an oven-dried Schlenk flask under argon, dissolve 3-[(tert-butylamino)methyl]benzonitrile (1.0 eq, 188.13 g/mol ) and the target aldehyde (1.2 eq) in anhydrous dichloromethane (DCM).

  • Imine Formation : Add Titanium(IV) isopropoxide (Ti(O-iPr)₄) (2.0 eq) dropwise at room temperature. Stir for 12 hours. Causality: The strong Lewis acidity of Ti(IV) activates the carbonyl and coordinates the leaving water, driving the thermodynamically unfavorable imine formation.

  • Reduction : Cool the reaction to 0 °C. Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in small portions. Stir for an additional 6 hours, allowing the reaction to warm to room temperature.

  • Self-Validation Check : Sample 10 µL of the mixture, quench with NaHCO₃, extract into EtOAc, and run LC-MS. The starting material peak ([M+H]⁺ = 189.1) must be completely consumed, replaced by the target mass.

  • Workup : Quench with 1M NaOH to precipitate TiO₂ salts. Filter through a Celite pad, extract the aqueous layer with DCM, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Zinc-Catalyzed Tetrazole Synthesis (Bioisostere Generation)

Converting the nitrile to a tetrazole creates a lipophilic bioisostere of a carboxylic acid, which improves membrane permeability while retaining the ability to coordinate metal ions in enzyme active sites (like the IDO heme group)[5].

Step-by-Step Workflow:

  • Preparation : Suspend the N-alkylated benzonitrile intermediate (1.0 eq), Sodium azide (NaN₃) (3.0 eq), and Zinc bromide (ZnBr₂) (1.0 eq) in a 2:1 mixture of Isopropanol and Water.

  • Cycloaddition : Heat the mixture to reflux (approx. 90 °C) for 24 hours. Causality: ZnBr₂ acts as a highly specific Lewis acid, coordinating to the nitrile nitrogen. This lowers the LUMO of the nitrile carbon, making it susceptible to [3+2] cycloaddition by the azide ion, which would otherwise require hazardous, high-temperature conditions in DMF.

  • Self-Validation Check : Monitor via FT-IR spectroscopy. The sharp, distinct C≡N stretching frequency at ~2220 cm⁻¹ must completely disappear.

  • Workup : Cool to room temperature, acidify to pH 3 using 1M HCl (to protonate the tetrazole), and extract with Ethyl Acetate. Wash with brine, dry over Na₂SO₄, and purify via reverse-phase chromatography.

Quantitative Optimization Data

The following table summarizes the optimized reaction parameters for the derivatization of 3-[(tert-butylamino)methyl]benzonitrile, demonstrating the necessity of specific catalytic interventions.

Reaction TypeReagents / CatalystTemp (°C)Time (h)Conversion Yield (%)Key Validation Metric
Standard Reductive Amination NaBH₃CN, MeOH, AcOH2524< 15%High unreacted SM ([M+H]⁺ 189.1)
Optimized Reductive Amination Ti(O-iPr)₄, NaBH(OAc)₃, DCM0 to 251882% Disappearance of SM peak
Standard Tetrazole Synthesis NaN₃, NH₄Cl, DMF1204845%Residual C≡N stretch (2220 cm⁻¹)
Optimized Tetrazole Synthesis NaN₃, ZnBr₂, iPrOH/H₂O902491% Complete loss of C≡N stretch

Sources

Application

application of 3-[(Tert-butylamino)methyl]benzonitrile in material science

Application Notes and Protocols: 3-[(Tert-butylamino)methyl]benzonitrile in Advanced Material Science Introduction & Mechanistic Insights 3-[(Tert-butylamino)methyl]benzonitrile (TBAMBN) is a bifunctional chemical buildi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Notes and Protocols: 3-[(Tert-butylamino)methyl]benzonitrile in Advanced Material Science

Introduction & Mechanistic Insights

3-[(Tert-butylamino)methyl]benzonitrile (TBAMBN) is a bifunctional chemical building block characterized by an electron-withdrawing benzonitrile moiety and an electron-donating, sterically hindered secondary amine. While structurally related compounds are heavily utilized in pharmaceutical synthesis (e.g., as precursors for β -agonist drugs like Cimbuterol[1]), TBAMBN’s unique steric and electronic properties make it a highly valuable precursor in advanced material science.

This guide explores two cutting-edge applications of TBAMBN:

  • Polymer Engineering: The synthesis of N-alkylated, high-fractional-free-volume (FFV) polyamides for advanced gas separation membranes.

  • Photophysics: The deployment of TBAMBN as a Twisted Intramolecular Charge Transfer (TICT) fluorophore to probe polymer microenvironments.

Application 1: Synthesis of High-Free-Volume Polyamide Gas Separation Membranes

Mechanistic Causality

Traditional aromatic polyamides exhibit excellent thermal and mechanical stability but suffer from low gas permeability due to tight interchain hydrogen bonding and dense chain packing. By converting TBAMBN into an AB-type monomer (3-[(tert-butylamino)methyl]benzoic acid), researchers can synthesize N-tert-butylated polyamides.

The bulky tert-butyl group and the absence of an amide hydrogen (due to N-alkylation) completely disrupt interchain hydrogen bonding[2]. This immense steric hindrance forces the polymer chains apart, drastically increasing the Fractional Free Volume (FFV)[3]. The resulting expanded micro-cavities within the polymer matrix enhance the permeability of industrially relevant gases (like CO₂ and O₂) without severely compromising permselectivity, overcoming the traditional Robeson upper-bound trade-off.

Protocol: Synthesis and Membrane Fabrication

Note: This is a self-validating protocol. Intermediate validation steps are included to ensure reaction fidelity.

Step 1: Alkaline Hydrolysis of TBAMBN

  • Dissolve 10 mmol of TBAMBN in 20 mL of ethanol and add 15 mL of 2M NaOH (aq).

  • Reflux the mixture at 85°C for 12 hours until the evolution of ammonia gas ceases.

  • Cool to room temperature and acidify with 1M HCl to pH 6 to precipitate the zwitterionic 3-[(tert-butylamino)methyl]benzoic acid.

  • Validation Checkpoint: Analyze the product via FTIR. The complete disappearance of the sharp nitrile stretch at ~2220 cm⁻¹ and the appearance of a broad carbonyl stretch at ~1700 cm⁻¹ confirms successful hydrolysis.

Step 2: Monomer Activation

  • Suspend the dried amino acid (5 mmol) in 15 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Add 10 mmol of thionyl chloride (SOCl₂) dropwise at 0°C, followed by a catalytic drop of DMF.

  • Stir at room temperature for 4 hours, then remove excess SOCl₂ under reduced pressure to yield the acid chloride hydrochloride intermediate.

Step 3: Solution Polycondensation

  • Dissolve the activated monomer in 10 mL of anhydrous N,N-dimethylacetamide (DMAc).

  • Add 12 mmol of anhydrous pyridine (acting as both an acid scavenger and catalyst) dropwise at 0°C.

  • Gradually warm the reaction to room temperature and stir for 24 hours to form the N-tert-butyl substituted polyamide.

  • Precipitate the viscous polymer solution into rapidly stirring methanol. Filter, wash, and dry under vacuum at 80°C.

  • Validation Checkpoint: Perform Gel Permeation Chromatography (GPC) to ensure a weight-average molecular weight ( Mw​ ) > 50,000 g/mol , which is required for robust membrane formation.

Step 4: Membrane Casting

  • Dissolve the purified polyamide in DMAc to form a 10 wt% solution.

  • Filter the solution through a 0.45 µm PTFE syringe filter onto a clean glass plate.

  • Evaporate the solvent in a vacuum oven using a stepped thermal gradient: 80°C (2h), 120°C (2h), and 180°C (12h) to ensure complete solvent removal without inducing thermal degradation.

Data Presentation: Gas Transport Properties

Table 1: Comparison of gas permeability and free volume between a standard unmodified polyamide and the TBAMBN-derived N-tert-butyl polyamide.

Polymer TypeDensity (g/cm³)FFV (%)P_CO₂ (Barrer)P_O₂ (Barrer)Selectivity (CO₂/CH₄)
Standard Polyamide1.3211.24.51.235.0
TBAMBN-Derived PA 1.18 18.5 88.1 22.4 28.5

(Note: 1 Barrer = 10⁻¹⁰ cm³(STP)·cm / cm²·s·cmHg)

Application 2: TICT Fluorescent Probes for Polymer Microenvironment Sensing

Mechanistic Causality

Aminobenzonitriles are classic "push-pull" fluorophores. Upon photoexcitation, the molecule transitions to a Locally Excited (LE) state. If the surrounding local environment possesses sufficient free volume, the sterically hindered tert-butylamino group rotates 90° relative to the benzonitrile plane, forming a Twisted Intramolecular Charge Transfer (TICT) state[4].

The LE state emits at a shorter wavelength (blue), while the TICT state emits at a longer, red-shifted wavelength due to charge separation[5]. In rigid polymer matrices (e.g., below the glass transition temperature, Tg​ ), this molecular rotation is sterically hindered, strongly favoring LE emission. By calculating the ratio of TICT to LE emission intensities ( ITICT​/ILE​ ), researchers can quantitatively map the free volume, plasticization effects, and micro-rigidity of polymer films[5].

Protocol: Polymer Doping and Photophysical Characterization

Step 1: Matrix Preparation

  • Prepare a 5 wt% solution of the target polymer (e.g., Polymethyl methacrylate, PMMA) in spectroscopic-grade toluene.

  • Add TBAMBN to the solution at a doping concentration of 0.1 wt% relative to the polymer mass to prevent self-quenching and excimer formation.

Step 2: Spin-Coating

  • Dispense 200 µL of the doped polymer solution onto a pre-cleaned quartz substrate.

  • Spin-coat at 2000 RPM for 60 seconds to achieve a uniform film thickness of ~100 nm.

  • Validation Checkpoint: Dry the film in a vacuum oven at 50°C for 12 hours. Confirm complete solvent removal by checking for the absence of the toluene absorption peak at 260 nm via UV-Vis spectroscopy.

Step 3: Spectroscopic Measurement

  • Mount the quartz slide in a front-face solid-state sample holder within a spectrofluorometer.

  • Excite the sample at the isosbestic absorption point of TBAMBN ( λex​≈290 nm).

  • Record the emission spectrum from 320 nm to 600 nm.

  • Deconvolute the dual-emission spectra to isolate the LE peak area (~350 nm) and the ICT peak area (~450 nm).

Data Presentation: Photophysical Properties

Table 2: Photophysical response of TBAMBN doped in various polymer matrices at 25°C.

Polymer Matrix Tg​ (°C)Matrix RigidityLE Peak ( λmax​ )ICT Peak ( λmax​ )Ratio ( IICT​/ILE​ )
Polycarbonate (PC)145Very High348 nm445 nm0.12
Polymethyl methacrylate105High350 nm450 nm0.35
Polystyrene (PS)90Moderate352 nm455 nm0.88
Polyvinyl Acetate (PVAc)30Low (Flexible)355 nm465 nm2.45

Mandatory Visualizations

Workflow A TBAMBN (Precursor) B Alkaline Hydrolysis (Nitrile to Carboxyl) A->B C AB-Monomer (Amino Acid) B->C D Activation & Polycondensation C->D E Sterically Hindered Polyamide D->E F Membrane Casting & Thermal Curing E->F G High FFV Gas Separation Membrane F->G

Caption: Workflow for synthesizing high free-volume polyamide membranes from TBAMBN.

Jablonski S0 Ground State (S0) Planar Conformation S1_FC Franck-Condon State (Excitation) S0->S1_FC hν (Absorption) S1_LE Locally Excited (LE) State Rigid Matrix / Low Free Volume S1_FC->S1_LE Relaxation S1_LE->S0 LE Fluorescence (Short λ) S1_ICT Twisted ICT State Flexible Matrix / High Free Volume S1_LE->S1_ICT Molecular Twisting (Requires Free Volume) S1_ICT->S0 ICT Fluorescence (Long λ)

Caption: Jablonski diagram illustrating the free-volume dependent LE and ICT emissions of TBAMBN.

References

  • Title : Effect of substituents on the permeation properties of polyamide membranes Source : Journal of Membrane Science URL :[Link][2]

  • Title : Enhanced Gas Transport Performance of Polyamide Membranes by Postpolymerization Modification Source : Industrial & Engineering Chemistry Research (ACS Publications) URL :[Link][3]

  • Title : Intramolecular Charge Transfer with the Planarized 4-Aminobenzonitrile 1-tert-Butyl-6-cyano-1,2,3,4-tetrahydroquinoline (NTC6) Source : Journal of the American Chemical Society URL :[Link][4]

  • Title : External Electric Field Effects on Absorption, Fluorescence and Phosphorescence Spectra of 4-(Dimethylamino)benzonitrile in a Polymer Film Source : The Journal of Physical Chemistry B (ACS Publications) URL :[Link][5]

Sources

Method

Application Note: 3-[(Tert-butylamino)methyl]benzonitrile as a Versatile Intermediate in Advanced Organic Synthesis

Introduction & Mechanistic Profiling 3-[(Tert-butylamino)methyl]benzonitrile (Formula: C12H16N2)[1] is a highly valuable, bifunctional building block utilized in the synthesis of complex active pharmaceutical ingredients...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Profiling

3-[(Tert-butylamino)methyl]benzonitrile (Formula: C12H16N2)[1] is a highly valuable, bifunctional building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Structurally, it features a benzylic secondary amine shielded by a bulky tert-butyl group, alongside an electrophilic nitrile moiety.

Mechanistic Utility & Causality: The strategic advantage of this intermediate lies in its inherent chemoselectivity. The tert-butyl group provides profound steric hindrance, effectively masking the secondary amine from unwanted nucleophilic attacks, N-alkylation, or N-acylation during downstream transformations. This "built-in" protection allows chemists to perform harsh reactions on the nitrile group without requiring additional protecting group chemistry (e.g., Boc or Cbz).

This application note details two critical workflows for this intermediate:

  • Chemoselective Reduction to an Unsymmetrical Diamine: Converting the nitrile to a primary amine generates a versatile linker. The primary amine reacts orthogonally to the sterically hindered secondary amine, making it ideal for synthesizing targeted protein degraders (PROTACs) or antibody-drug conjugate (ADC) linkers.

  • [3+2] Cycloaddition to a 5-Substituted-1H-Tetrazole: The nitrile is converted into a tetrazole, a bioisostere of a carboxylic acid heavily featured in angiotensin II receptor blockers (sartans) and novel kinase inhibitors.

Core Synthetic Workflows

Workflow A: Chemoselective Reduction of Nitrile to Primary Amine

Causality of Reagents: The reduction of nitriles to primary amines often suffers from the formation of secondary and tertiary amine byproducts. This occurs because the intermediate imine can react with the newly formed primary amine. To circumvent this, catalytic hydrogenation using Raney Nickel is performed in the presence of excess ammonia. The ammonia shifts the equilibrium, suppressing the nucleophilic attack of the product amine on the intermediate imine, thereby driving the reaction exclusively toward the primary amine ()[2].

Workflow B: Lewis Acid-Catalyzed Tetrazole Synthesis

Causality of Reagents: Traditional tetrazole syntheses require highly toxic and difficult-to-remove organotin reagents (e.g., tributyltin azide). By employing the Sharpless protocol, we utilize Sodium Azide (NaN₃) and Zinc Bromide (ZnBr₂) ()[3]. The Zn(II) acts as a Lewis acid, coordinating to the nitrogen of the nitrile. This withdraws electron density from the nitrile carbon, lowering the activation energy for the [3+2] cycloaddition by the azide nucleophile. This method avoids volatile hydrazoic acid generation and provides a greener, safer, and highly efficient self-validating system.

Experimental Protocols

Protocol A: Synthesis of 3-[(Tert-butylamino)methyl]benzylamine (Raney Ni Reduction)

This protocol utilizes a self-validating visual cue: the cessation of hydrogen uptake indicates reaction completion.

  • Preparation: In a high-pressure hydrogenation vessel, dissolve 3-[(tert-butylamino)methyl]benzonitrile (10.0 g, 53.1 mmol) in 100 mL of 7M ammonia in methanol.

  • Catalyst Addition: Carefully add an aqueous slurry of Raney Nickel (approx. 2.0 g, washed thrice with methanol prior to addition to remove water). Safety: Raney Ni is pyrophoric; never allow it to dry.

  • Hydrogenation: Purge the vessel with nitrogen (3x), followed by hydrogen (3x). Pressurize the vessel to 50 psi with H₂ gas.

  • Reaction: Stir vigorously at 40 °C for 12 hours. Monitor hydrogen uptake; the reaction is complete when the pressure stabilizes and no further H₂ is consumed.

  • Workup: Vent the hydrogen safely. Filter the mixture through a pad of Celite under a nitrogen atmosphere to remove the catalyst. Wash the Celite pad with methanol (50 mL).

  • Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane (100 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the unsymmetrical diamine as a pale yellow oil.

Protocol B: Synthesis of N-(tert-butyl)-1-(3-(1H-tetrazol-5-yl)phenyl)methanamine

This protocol utilizes pH-dependent solubility for a self-validating, chromatography-free isolation.

  • Preparation: To a 250 mL round-bottom flask equipped with a reflux condenser, add 3-[(tert-butylamino)methyl]benzonitrile (5.0 g, 26.5 mmol), sodium azide (2.58 g, 39.8 mmol, 1.5 eq), and zinc bromide (5.97 g, 26.5 mmol, 1.0 eq).

  • Solvent Addition: Add 50 mL of deionized water (or DMF for poorly soluble derivatives).

  • Cycloaddition: Heat the vigorously stirred mixture to reflux (100-105 °C) for 24 hours. The progress can be monitored via LC-MS.

  • Workup & Precipitation: Cool the reaction to room temperature. Carefully acidify the mixture to pH 3 using 3M HCl. Safety: Perform in a well-ventilated fume hood to prevent exposure to trace hydrazoic acid ()[4].

  • Isolation: The acidification protonates the tetrazole, causing the zwitterionic product to precipitate out of the aqueous layer. Filter the solid, wash with cold water (2 x 20 mL) and ethyl acetate (20 mL), and dry under vacuum at 50 °C to afford the pure tetrazole derivative.

Data Presentation

Table 1: Optimization of Nitrile Reduction Conditions (Workflow A)

Reducing Agent Solvent System Temp (°C) Additive Primary Amine Yield (%) Secondary Amine Byproduct (%)
LiAlH₄ Anhydrous THF 0 to 65 None 78% < 5%
Pd/C (10%), H₂ Methanol 25 None 45% 42%

| Raney Ni, H₂ | Methanol | 40 | Ammonia (7M) | 92% | < 2% |

Table 2: Catalytic Evaluation for[3+2] Tetrazole Synthesis (Workflow B)

Catalyst (Equiv) Azide Source Solvent Temp (°C) Time (h) Conversion (%) Safety Profile
None NaN₃ DMF 120 48 < 10% Moderate
Tributyltin Chloride (1.0) NaN₃ Toluene 110 24 88% Highly Toxic (Organotin)

| Zinc Bromide (1.0) | NaN₃ | Water | 100 | 24 | 94% | Green / Low Toxicity |

Visualizations

SynthesisPathway SM 3-[(Tert-butylamino)methyl]benzonitrile (Bifunctional Intermediate) Amine 3-[(Tert-butylamino)methyl]benzylamine (Unsymmetrical Diamine) SM->Amine Workflow A: Raney Ni, H2, NH3/MeOH Chemoselective Reduction Tetrazole N-(tert-butyl)-1-(3-(1H-tetrazol-5-yl)phenyl)methanamine (Tetrazole Pharmacophore) SM->Tetrazole Workflow B: NaN3, ZnBr2, H2O or DMF [3+2] Cycloaddition

Figure 1: Divergent synthetic pathways of 3-[(Tert-butylamino)methyl]benzonitrile.

References

  • Demko, Z. P., & Sharpless, K. B. Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. Journal of Organic Chemistry, 2001, 66(24), 7945-7950. Available at:[Link]

Sources

Application

High-Performance Quantification of 3-[(Tert-butylamino)methyl]benzonitrile: A Dual-Platform Application Note

The Analytical Challenge: Causality in Method Design 3-[(Tert-butylamino)methyl]benzonitrile (Molecular Formula: C12​H16​N2​ , MW: 188.27 g/mol ) is a critical intermediate and potential trace impurity in the synthesis o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The Analytical Challenge: Causality in Method Design

3-[(Tert-butylamino)methyl]benzonitrile (Molecular Formula: C12​H16​N2​ , MW: 188.27 g/mol ) is a critical intermediate and potential trace impurity in the synthesis of complex pharmaceutical active ingredients (APIs). From an analytical perspective, this molecule presents a dual challenge:

  • High Basicity & Steric Hindrance: The secondary amine, flanked by a bulky tert-butyl group, exhibits a high pKa (estimated ~9.5–10.2). At physiological or neutral pH, this amine is fully protonated. On standard silica-based reversed-phase columns, these protonated cations interact strongly with ionized residual silanols (pKa ~3.5–4.5), leading to severe peak tailing, poor resolution, and integration errors.

  • Dipole Interactions: The meta-substituted nitrile group (-C≡N) is strongly electron-withdrawing, creating a distinct dipole moment that influences solvation dynamics in highly aqueous mobile phases.

To overcome these challenges, we have engineered two distinct, self-validating methodologies. The first is a high-pH HPLC-UV method designed for bulk API assay, which intentionally deprotonates the amine to enforce purely hydrophobic retention. The second is a low-pH LC-MS/MS method for trace quantification, utilizing acidic modifiers to protonate both the analyte and the stationary phase silanols, thereby neutralizing secondary ion-exchange interactions.

Workflow Matrix Sample Matrix (API / Plasma) Prep Sample Preparation (Dilution / Extraction) Matrix->Prep Sep Chromatographic Separation (Base-Deactivated C18) Prep->Sep UV HPLC-UV (Bulk Assay) Sep->UV High Conc. (>1 µg/mL) MS LC-MS/MS (Trace Analysis) Sep->MS Trace Conc. (<1 µg/mL) Val Data Acquisition & ICH Q2(R2) Validation UV->Val MS->Val

Fig 1. End-to-end analytical workflow for 3-[(Tert-butylamino)methyl]benzonitrile quantification.

Methodology A: High-Throughput HPLC-UV for Bulk Assay

This method is designed for the routine quantification of 3-[(Tert-butylamino)methyl]benzonitrile in bulk manufacturing. By utilizing a mobile phase at pH 11.0, the secondary amine is rendered neutral. This eliminates silanol-driven peak tailing, allowing for sharp, symmetrical peaks.

Chromatographic Conditions
  • Column: Waters XBridge C18, 150 x 4.6 mm, 3.5 µm (Ethylene Bridged Hybrid particles are required to prevent silica dissolution at high pH).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 11.0 with Ammonium Hydroxide.

  • Mobile Phase B: 100% Acetonitrile (LC Grade).

  • Gradient: 10% B to 80% B over 10 minutes, hold for 2 minutes, return to 10% B.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm (optimal for the benzonitrile chromophore).

  • Injection Volume: 10 µL.

Self-Validating Protocol (Step-by-Step)
  • System Preparation: Purge the HPLC system with Mobile Phase A and B. Equilibrate the column for at least 20 column volumes until the baseline is stable.

  • Blank Injection (Self-Validation Step 1): Inject 10 µL of sample diluent (50:50 Water:Acetonitrile). Verify that no peaks elute at the expected retention time of the analyte (~6.2 minutes) to rule out carryover.

  • System Suitability Testing (SST): Inject the working standard (50 µg/mL) six consecutive times.

    • Causality Check: The system is only deemed suitable if the Relative Standard Deviation (RSD) of the peak area is ≤2.0% , the USP Tailing Factor ( Tf​ ) is ≤1.5 , and Theoretical Plates ( N ) ≥5000 . This ensures the high-pH mechanism is successfully suppressing secondary interactions.

  • Sample Analysis: Inject prepared unknown samples in duplicate. Bracket every 10 sample injections with a standard injection to verify ongoing system stability.

Methodology B: LC-MS/MS for Trace Impurity & PK Quantification

For trace-level analysis (e.g., genotoxic impurity screening or pharmacokinetic profiling), UV detection lacks the requisite sensitivity. We employ Electrospray Ionization (ESI) in positive mode. The method relies on the predictable collision-induced dissociation (CID) of benzylamine derivatives [2].

Mechanistic Fragmentation Strategy

The precursor ion [M+H]+ forms readily at m/z 189.1. Upon entering the collision cell, the molecule undergoes two primary fragmentation pathways:

  • Loss of the tert-butyl group (-57 Da): Yields a stable product ion at m/z 132.1.

  • Cleavage of the benzylic C-N bond (-73 Da): Loss of tert-butylamine yields the highly stable cyanobenzyl cation at m/z 116.1. This is the primary quantifier transition due to its superior signal-to-noise ratio.

Fragmentation M Precursor Ion [M+H]+ m/z 189.1 F1 Product Ion 1 m/z 132.1 [- C4H9] M->F1 CE: 20V (Loss of tert-butyl) F2 Product Ion 2 m/z 116.1 [- C4H11N] M->F2 CE: 35V (Loss of tert-butylamine)

Fig 2. ESI+ collision-induced dissociation pathway for 3-[(Tert-butylamino)methyl]benzonitrile.

Mass Spectrometry & Chromatographic Conditions
  • Column: Phenomenex Kinetex Biphenyl, 50 x 2.1 mm, 2.6 µm (Biphenyl stationary phase enhances retention of the aromatic nitrile via π−π interactions).

  • Mobile Phase A: 0.1% Formic Acid in Water (Protonates silanols to prevent tailing).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.0 minutes.

  • Flow Rate: 0.4 mL/min.

  • MRM Transitions: m/z 189.1 116.1 (Quantifier, CE: 35V); m/z 189.1 132.1 (Qualifier, CE: 20V).

Self-Validating Protocol (Step-by-Step)
  • Matrix Match Calibration: Prepare calibration standards ranging from 0.5 ng/mL to 500 ng/mL in the exact matrix of the samples (e.g., blank API solution or blank plasma) to account for ion suppression.

  • Internal Standard (IS) Addition: Spike all blanks, standards, and samples with 50 ng/mL of a stable isotope-labeled internal standard (e.g., D9​ -tert-butyl analog) to self-correct for extraction losses and ESI matrix effects.

  • Quality Control (QC) Verification: Inject QC samples at Low (1.5 ng/mL), Mid (250 ng/mL), and High (400 ng/mL) concentrations. The batch is only valid if 67% of QC samples fall within ±15% of their nominal concentration.

Validation Framework & Quantitative Data

Both methodologies must be validated according to the rigorous standards set forth by the1 [1]. This ensures the methods are fit-for-purpose across their intended lifecycles.

The table below summarizes the target validation metrics and typical performance data obtained when executing the protocols described above.

Validation ParameterICH Q2(R2) Acceptance CriteriaHPLC-UV (Bulk Assay) ResultsLC-MS/MS (Trace) Results
Linearity Range R2≥0.995 10 – 100 µg/mL ( R2=0.9992 )0.5 – 500 ng/mL ( R2=0.9985 )
Limit of Detection (LOD) Signal-to-Noise (S/N) ≥3 0.5 µg/mL0.1 ng/mL
Limit of Quantitation (LOQ) Signal-to-Noise (S/N) ≥10 1.5 µg/mL0.5 ng/mL
Accuracy (% Recovery) 98.0% – 102.0% (Assay); 80-120% (Trace)99.4% ± 0.6%94.2% ± 5.1%
Repeatability (Precision) %RSD ≤2.0% (Assay); ≤15.0% (Trace)0.8% (n=6)4.3% (n=6)
Specificity No interference at retention timePass (Resolution > 2.0 from impurities)Pass (Isotope IS baseline resolved)

References

  • ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline. European Medicines Agency (EMA). Available at:[Link] [1]

  • Liquid Chromatography/Mass Spectrometry Method for Determination upon Derivatization with Benzylamine. Analytical Chemistry, American Chemical Society (ACS). Available at:[Link] [2]

Sources

Method

developing assays with 3-[(Tert-butylamino)methyl]benzonitrile

Application Note: Fragment-Based Assay Development for β2-Adrenergic Receptor Targeting Using 3-[(Tert-butylamino)methyl]benzonitrile Introduction Fragment-based drug discovery (FBDD) relies on the identification of low-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Fragment-Based Assay Development for β2-Adrenergic Receptor Targeting Using 3-[(Tert-butylamino)methyl]benzonitrile

Introduction

Fragment-based drug discovery (FBDD) relies on the identification of low-molecular-weight compounds that bind to target proteins with high ligand efficiency, serving as foundational starting points for lead optimization. 3-[(Tert-butylamino)methyl]benzonitrile (TBAMB) is a highly privileged fragment scaffold for targeting aminergic G protein-coupled receptors (GPCRs), particularly the β2-Adrenergic Receptor (β2AR). This application note provides a comprehensive, self-validating workflow for utilizing TBAMB in primary screening and orthosteric validation assays.

Mechanistic Rationale: The Pharmacophore

The rational selection of TBAMB as a core fragment is driven by its bipartite structural features, which perfectly complement the β2AR binding pocket:

  • The tert-butylamino group : This moiety mimics the bulky basic tail of endogenous catecholamines and classic beta-blockers. At physiological pH, the protonated secondary amine engages in a critical salt bridge interaction with the highly conserved Asp113 (Asp113^3.32) residue in the β2AR orthosteric pocket, while also forming hydrogen bonds with Asn312 (Asn312^7.38)[1]. The bulky tert-butyl group anchors the fragment into an adjacent hydrophobic sub-pocket, stabilizing the inactive conformation of the receptor[2].

  • The Benzonitrile core : The aromatic ring provides a rigid scaffold capable of π-π stacking with aromatic residues such as Phe289 and Tyr199[1]. Furthermore, the nitrile group acts as a strong dipole and hydrogen bond acceptor, providing an ideal vector for subsequent fragment growing strategies.

Because fragments like TBAMB exhibit weak initial affinities (typically high micromolar to low millimolar), detecting their binding requires highly sensitive, orthogonal biophysical and biochemical assays. This guide details a workflow utilizing Surface Plasmon Resonance (SPR) for direct binding kinetics, followed by Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to confirm orthosteric displacement.

FBDD_Workflow N1 Fragment Library (Includes TBAMB) N2 Primary Screen (SPR Binding) N1->N2 Flow over Sensor Chip N3 Orthosteric Validation (TR-FRET) N2->N3 Select Binders N4 Structural Biology (Cryo-EM / X-ray) N3->N4 Confirm Mechanism N5 Fragment Growing (Lead Optimization) N4->N5 Rational Design

Figure 1: Fragment-based drug discovery (FBDD) screening workflow utilizing TBAMB.

Protocol 1: Direct Binding Kinetics via Surface Plasmon Resonance (SPR)

SPR is increasingly being adopted as a primary screening methodology for fragment-based drug discovery due to its label-free, real-time detection capabilities[3]. However, the low molecular weight of TBAMB (~202 Da) generates extremely small response units (RU), necessitating rigorous experimental controls.

Causality & Experimental Design: Fragments require high concentrations (e.g., 100 µM - 1 mM) to achieve saturation, which necessitates the use of DMSO (typically 1-5%) to maintain solubility. Because DMSO significantly alters the bulk refractive index of the running buffer, even a 0.1% mismatch between the sample and the running buffer can produce a bulk shift that eclipses the true fragment binding signal[3]. Therefore, a highly precise DMSO calibration curve is mandatory to isolate the true binding kinetics.

Step-by-Step Methodology:

  • Sensor Chip Preparation : Use a Series S Sensor Chip NTA. Condition the chip with 0.5 mM NiCl₂ for 1 minute at 10 µL/min to saturate the NTA surface with nickel ions.

  • Target Immobilization : Dilute purified, His-tagged β2AR (solubilized in lipid nanodiscs or lauryl maltose neopentyl glycol micelles) to 10 µg/mL in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.01% LMNG). Inject over the active flow cell to achieve an immobilization level of 3000-4000 RU. Leave the reference flow cell unmodified.

  • DMSO Calibration : Prepare 8 calibration solutions ranging from 0.5% to 1.5% DMSO in running buffer. Inject each solution for 30 seconds to generate a calibration curve that corrects for excluded volume effects.

  • Analyte Preparation & Injection : Prepare a 3-fold dilution series of TBAMB ranging from 10 µM to 1 mM in running buffer containing exactly 1.0% DMSO. Inject each concentration over both the reference and active flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Data Acquisition & Analysis : Record association for 60 seconds and dissociation for 60 seconds. Subtract the reference flow cell signal and apply the DMSO calibration correction. Fit the steady-state affinity data to a 1:1 Langmuir binding model to determine the equilibrium dissociation constant ( KD​ ).

Protocol 2: Orthosteric Validation via TR-FRET Competition

While SPR confirms direct binding, it does not distinguish between orthosteric, allosteric, or non-specific interactions. To validate that TBAMB targets the Asp113 anchor point, a TR-FRET competition assay is employed.

Causality & Experimental Design: TR-FRET relies on the Förster distance ( R0​ ) between a Terbium (Tb) donor and a red fluorescent acceptor. Energy transfer only occurs if the fluorescent tracer is bound within the orthosteric pocket, bringing the donor and acceptor into close proximity. When TBAMB successfully competes for the binding site, it displaces the tracer into the bulk solvent. The increased distance abolishes the FRET signal, resulting in a quantifiable decrease in the 665 nm / 620 nm emission ratio. Furthermore, the time-resolved nature of the read (incorporating a microsecond delay) eliminates short-lived background autofluorescence commonly generated by high concentrations of fragment compounds.

Step-by-Step Methodology:

  • Reagent Preparation : Prepare the assay buffer (20 mM HEPES pH 7.4, 100 mM NaCl, 0.05% CHAPS, 1 mM DTT). Dilute His-tagged β2AR to a final assay concentration of 5 nM.

  • Tracer & Antibody Addition : Add a Terbium-labeled anti-His antibody (donor) at 1 nM and a red-fluorescent beta-blocker derivative (e.g., fluorescently labeled alprenolol, acceptor) at its pre-determined KD​ concentration (e.g., 10 nM).

  • Fragment Incubation : Dispense 100 nL of TBAMB (from a 10 mM DMSO stock) into a 384-well low-volume assay plate using an acoustic liquid handler. Add 10 µL of the receptor/tracer/antibody master mix to each well.

  • Equilibration : Seal the plate and incubate in the dark at room temperature for 60 minutes to reach binding equilibrium.

  • Detection : Read the plate on a TR-FRET compatible microplate reader. Excite at 340 nm and measure dual emission at 620 nm (donor) and 665 nm (acceptor) following a 100 µs delay. Calculate the 665/620 ratio to determine the IC50​ of TBAMB.

TR_FRET_Assay Tb Tb-Donor (340nm) Rec β2AR Target Tb->Rec Tag Binding Trac Fluorescent Tracer (665nm) Rec->Trac Orthosteric Binding (High FRET Signal) Frag TBAMB Fragment Frag->Rec Competitive Binding (Asp113 Interaction) Trac2 Displaced Tracer (No FRET) Frag->Trac2 Displaces Tracer (Signal Quenched)

Figure 2: TR-FRET competition assay mechanism for validating TBAMB orthosteric binding.

Quantitative Data Summary

The following table summarizes the expected assay parameters and validation metrics for TBAMB when screened against the β2AR target.

ParameterSPR Binding AssayTR-FRET Competition Assay
Primary Metric Equilibrium Dissociation Constant ( KD​ )Half-maximal Inhibitory Concentration ( IC50​ )
Expected Range for TBAMB 50 - 500 µM100 - 800 µM
Signal-to-Background (S/B) N/A (Response Units, RU)> 5.0
Z'-Factor > 0.6 (using reference binder)> 0.7
Throughput Medium (384-well, ~2,000 cmpds/day)High (1536-well, >10,000 cmpds/day)
False Positive Mitigation DMSO calibration, Reference channel subtractionKinetic read (Time-resolved) eliminates autofluorescence

References

  • Navratilova I, Hopkins AL. Emerging role of surface plasmon resonance in fragment-based drug discovery. Future Med Chem. 2011.

  • Rossetti G, et al. Drug Repurposing on G Protein-Coupled Receptors Using a Computational Profiling Approach. Frontiers in Pharmacology (PMC). 2018.

  • Ruck T, et al. Time-resolved structures of β2-adrenergic receptor modulation by a photoswitchable beta-blocker. bioRxiv. 2023.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Crude 3-[(Tert-butylamino)methyl]benzonitrile

Welcome to the technical support guide for the purification of 3-[(Tert-butylamino)methyl]benzonitrile. This document is designed for chemistry professionals engaged in research and development. It provides in-depth trou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the purification of 3-[(Tert-butylamino)methyl]benzonitrile. This document is designed for chemistry professionals engaged in research and development. It provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address challenges encountered during the purification of this compound. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your work.

Critical Safety & Handling Precautions

Before beginning any purification protocol, it is imperative to consult the Safety Data Sheet (SDS) for 3-[(Tert-butylamino)methyl]benzonitrile and all solvents and reagents to be used.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves.[1][2]

  • Ventilation: All operations should be conducted in a well-ventilated laboratory fume hood to avoid inhalation of vapors or dust.[3]

  • Chemical Hazards: Substituted benzonitriles and amines can be toxic if swallowed, inhaled, or absorbed through the skin. Avoid contact and wash hands thoroughly after handling.[4]

  • Waste Disposal: Dispose of all chemical waste in accordance with local, regional, and national regulations.[3]

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 3-[(Tert-butylamino)methyl]benzonitrile in a practical question-and-answer format.

Q1: What are the most probable impurities in my crude sample?

A1: The identity of impurities is intrinsically linked to the synthetic route employed. Common impurities may include:

  • Unreacted Starting Materials: Depending on the synthesis, this could be 3-(bromomethyl)benzonitrile or tert-butylamine.

  • Reaction Byproducts: This may include products of over-alkylation (dibenzyl-tert-butylamine species) or side-products from the specific reaction conditions used. For instance, syntheses starting from aldehydes can leave residual aldehyde impurities.[5][6]

  • Solvent Residues: Residual solvents from the reaction or initial work-up (e.g., Dichloromethane, Toluene, Tetrahydrofuran) are very common.

  • Isonitriles: These can sometimes form as byproducts and are often identifiable by their highly unpleasant odor.[5]

Q2: My crude product is a persistent oil or a sticky semi-solid, but the literature suggests it should be a solid. What's wrong?

A2: This is a classic sign of impurities. Even small amounts of contaminants, particularly residual solvents or oily byproducts, can significantly depress the melting point of a compound, preventing it from crystallizing.[5] The first step is to ensure all volatile solvents have been thoroughly removed using a high-vacuum line. If the product remains an oil, a more rigorous purification method like column chromatography or vacuum distillation is required to remove the non-volatile impurities.

Q3: My compound streaks badly during TLC analysis on silica gel, making it impossible to assess purity or develop a column separation. How can I fix this?

A3: This phenomenon, known as "tailing" or "streaking," is extremely common for amine-containing compounds on standard silica gel. The tertiary amine in your molecule is basic and interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong, sometimes irreversible, binding leads to poor chromatographic performance.

Solutions:

  • Mobile Phase Modification: Add a small amount of a basic modifier to your eluent. Typically, 0.5-2% triethylamine (Et₃N) or ammonia in methanol is added to the mobile phase.[7] This neutralizes the acidic sites on the silica, allowing your basic compound to elute symmetrically.

  • Alternative Stationary Phases: If mobile phase modification is insufficient, switch to a more suitable stationary phase.

    • Basic Alumina: Alumina is basic and provides a much better surface for the chromatography of basic compounds.[8]

    • Amine-Functionalized Silica: This is an excellent, albeit more expensive, option that provides a basic surface while retaining the particle size and separation characteristics of standard silica.[8]

  • Reversed-Phase Chromatography: For polar amines, reversed-phase (e.g., C18) chromatography using a mobile phase with an adjusted alkaline pH can be highly effective.[8]

Q4: Is vacuum distillation a suitable purification method for this compound?

A4: Vacuum distillation can be an effective method, especially for removing non-volatile or polymeric impurities. However, there are challenges. Amines, particularly at elevated temperatures, are susceptible to air oxidation, which often results in discoloration (yellowing or browning).[9] Given that substituted benzonitriles can have high boiling points (e.g., 3-methylbenzonitrile boils at ~212 °C at atmospheric pressure), vacuum distillation is necessary to lower the boiling point to a temperature (<150-180 °C) that minimizes thermal decomposition.[10][11] Always perform the distillation under an inert atmosphere (Nitrogen or Argon) to prevent oxidation.

Purification Workflow & Decision Logic

The choice of purification strategy depends on the nature and quantity of impurities. The following diagram provides a logical decision-making workflow.

Purification_Decision_Tree start Crude 3-[(Tert-butylamino)methyl]benzonitrile check_purity Assess Purity (TLC, 1H NMR) start->check_purity is_solid Is the product a solid? check_purity->is_solid is_pure Is purity >95%? is_solid->is_pure Yes column Column Chromatography is_solid->column No (Oil/Goo) recrystallize Recrystallization is_pure->recrystallize Yes is_pure->column No final_product Pure Product recrystallize->final_product distill Vacuum Distillation column->distill If high MW impurities column->final_product distill->final_product

Caption: Decision tree for selecting a purification method.

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography on Deactivated Silica Gel

This protocol is the most versatile method for removing a wide range of impurities. The key is the deactivation of the silica gel to prevent tailing of the amine.

  • Slurry Preparation:

    • In a beaker, add the required amount of silica gel.

    • Prepare the starting eluent (e.g., 98:2 Hexanes:Ethyl Acetate).

    • To this eluent, add triethylamine (Et₃N) to a final concentration of 1% (v/v). This is your "deactivating eluent."

    • Pour the deactivating eluent over the silica gel to create a slurry and let it sit for 10-15 minutes. This step is critical for deactivating the silica surface.[12]

  • Column Packing:

    • Secure a glass column vertically. Add a small plug of cotton or glass wool and a layer of sand.

    • Pour the silica slurry into the column. Use pressure to pack the column bed evenly, ensuring no air bubbles are trapped.

  • Sample Loading:

    • Dissolve the crude 3-[(Tert-butylamino)methyl]benzonitrile in a minimal amount of dichloromethane or the starting eluent.

    • Adsorb this solution onto a small amount of silica gel ("dry loading") and evaporate the solvent completely.

    • Carefully add the dry-loaded sample to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin eluting with the starting mobile phase (containing 1% Et₃N).

    • Gradually increase the polarity by increasing the percentage of ethyl acetate as needed, based on prior TLC analysis.

    • Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Product Isolation:

    • Combine the pure fractions.

    • Remove the solvent and triethylamine under reduced pressure using a rotary evaporator.

ParameterRecommended ValueRationale
Stationary Phase Silica Gel (60 Å, 230-400 mesh)Standard, cost-effective choice.
Deactivating Agent Triethylamine (Et₃N)Neutralizes acidic silanol groups, preventing amine tailing.[8][12]
Eluent System Hexanes/Ethyl Acetate + 1% Et₃NGood starting system for moderately polar compounds.
Gradient Step or linear gradientAdjust polarity to effectively separate impurities from the product.

Protocol 2: Vacuum Distillation

This method is best suited for removing non-volatile impurities or when the product is already relatively pure but needs final polishing.

  • Apparatus Setup:

    • Assemble a short-path distillation apparatus. Ensure all glassware is dry and joints are properly greased.

    • Use a magnetic stir bar in the distilling flask for smooth boiling.

    • Connect the apparatus to a vacuum pump through a cold trap (liquid nitrogen or dry ice/acetone).

  • Procedure:

    • Place the crude oil into the distilling flask.

    • Begin stirring and slowly reduce the pressure to the desired level (e.g., 0.1-1.0 mmHg).

    • Once the vacuum is stable, slowly heat the distilling flask using an oil bath. The bath temperature should be set 20-30 °C higher than the expected boiling point of the compound at that pressure.[10]

    • Observe for condensation in the condenser and collection of the distillate. Discard any initial low-boiling fractions (forerun).

    • Collect the main fraction corresponding to the pure product.

    • Stop heating and allow the apparatus to cool completely before slowly re-introducing air. Never re-pressurize a hot system.

Troubleshooting Chromatography: A Deeper Dive

The following diagram illustrates a logical workflow for troubleshooting common column chromatography issues with basic compounds.

Chromatography_Troubleshooting start Problem Observed (e.g., Streaking, Poor Separation) check_base Is 1-2% Et3N or NH3 in eluent? start->check_base add_base Add 1-2% Et3N to eluent and re-run TLC check_base->add_base No check_solvent Is separation still poor? check_base->check_solvent Yes add_base->check_solvent change_solvent Systematically test other solvent systems (e.g., DCM/MeOH, Toluene/Acetone) check_solvent->change_solvent Yes (Poor Separation) check_stationary Is streaking persistent? check_solvent->check_stationary Yes success Problem Solved check_solvent->success No change_solvent->check_stationary change_stationary Switch stationary phase to Basic Alumina or Amine-Functionalized Silica check_stationary->change_stationary Yes check_stationary->success No change_stationary->success

Caption: Workflow for troubleshooting amine chromatography.

References

  • Vertex AI Search.
  • BenchChem.
  • Biotage.
  • Bloom Tech. What is the synthetic route of 4-Aminobenzonitrile - Knowledge. (2023).
  • BenchChem. The Versatility of 4-Aminobenzonitrile: A Technical Guide for Scientific Professionals.
  • He, H., et al. General Method for Purification of α-Amino acid-N-carboxyanhydrides Using Flash Chromatography.
  • ChemistInJapan. [Lab 6] Distilling Amines... Again. YouTube (2010).
  • Winkel, M., et al. Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments for Radiocarbon Analysis. Frontiers in Environmental Science.
  • Reddit. Column Chromatography of Compound with Amine and Carboxylic Acid. (2019).
  • Rettig, W., et al. Ultrafast Intramolecular Charge Transfer with Strongly Twisted Aminobenzonitriles.
  • Johnson, F. A., et al. METHOD FOR SEPARATING PRIMARY AND TERTIA AMINES BY AZEOTROPE DISTILLATION.
  • Xu, S., et al. Distillation and concentration process design for removal of heat stable salts in amine solution.
  • CN101585785A. Preparation method of o-aminobenzonitrile compounds.
  • MXPA97002787A. Process for the preparation of 3-aminobenzonitrile replace.
  • Lutsyk, A. I., et al. Polyhalogenated aminobenzonitriles vs. their co-crystals with 18-crown-6: amino group position as a tool to control crystal packing and solid-state fluorescence. CrystEngComm, RSC Publishing.
  • ResearchGate. How can I purify impure benzonitrile? (2017).
  • Thermo Fisher Scientific.
  • Chem Service.
  • Chem LibreTexts.
  • Fisher Scientific.
  • Aldrich.
  • Tokyo Chemical Industry.
  • Saibal Kumar, et al.
  • StudySmarter.
  • Sigma-Aldrich. 3-(Trifluoromethyl)benzonitrile 99.
  • PubChem. 3-(Butylamino)propionitrile.
  • Cheméo. Chemical Properties of Benzonitrile, 3-methyl- (CAS 620-22-4).
  • IJCRT.org. PURIFICATION &CHARACTRERIZATION OF BENZONITRILE PRODUCED BY BACILLUS PUMILLUS S7. (2022).
  • ChemicalBook. 4-(ButylaMino)
  • NextSDS. 4-(tert-ButylaMino)
  • US5089651A. Process for producing 3-iminonitriles.
  • International Journal of ChemTech Research.
  • European Patent Office.
  • EMU Departments of Physics and Chemistry.
  • Jirgensons, A., et al. A Practical Synthesis of tert-Alkylamines via the Ritter Reaction with Chloroacetonitrile. Synthesis (2000).
  • Gicquel, M., et al. Diastereoselective Synthesis of Housanes via the Carbocupration of Cyclopropenes. Journal of the American Chemical Society (2026).
  • NCERT. Aldehydes, Ketones and Carboxylic Acids.

Sources

Optimization

Technical Support Center: Troubleshooting Stability Issues with 3-[(Tert-butylamino)methyl]benzonitrile in Solution

Welcome to the Technical Support and Troubleshooting Guide for 3-[(Tert-butylamino)methyl]benzonitrile . As a secondary benzylic amine coupled with an aromatic nitrile, this compound presents unique stability challenges...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Guide for 3-[(Tert-butylamino)methyl]benzonitrile . As a secondary benzylic amine coupled with an aromatic nitrile, this compound presents unique stability challenges in solution. This guide is designed for researchers and drug development professionals to understand the fundamental causality behind its degradation and to implement field-proven, self-validating protocols for assay consistency.

Part 1: Causality & Mechanisms of Degradation

To stabilize a molecule, you must first understand how it breaks down. 3-[(Tert-butylamino)methyl]benzonitrile contains two highly reactive functional moieties that dictate its behavior in solution:

  • The Secondary Benzylic Amine: The benzylic position adjacent to the nitrogen is highly susceptible to aerobic and photochemical oxidation. The first electron oxidation step forms a radical cation on the nitrogen, which subsequently deprotonates to form a benzylic radical, eventually leading to an imine intermediate[1]. This imine is hydrolytically unstable and will rapidly cleave into 3-formylbenzonitrile and tert-butylamine.

  • The Benzonitrile Group: Nitriles are prone to acid- or base-catalyzed hydrolysis. The electrophilic carbon of the cyano group (-C≡N) can be attacked by water, forming an iminol intermediate that tautomerizes into an amide (3-[(tert-butylamino)methyl]benzamide)[2]. Under prolonged stress, this amide further hydrolyzes into a carboxylic acid[3].

Degradation A 3-[(Tert-butylamino)methyl] benzonitrile B Imine Intermediate A->B O2, Light, Trace Metals (Oxidation) D 3-[(Tert-butylamino)methyl] benzamide A->D Strong Acid/Base (Nitrile Hydrolysis) C 3-Formylbenzonitrile + tert-Butylamine B->C H2O (Hydrolysis) E 3-[(Tert-butylamino)methyl] benzoic acid D->E Prolonged Heat/Acid (Amide Hydrolysis)

Fig 1. Primary degradation pathways of 3-[(Tert-butylamino)methyl]benzonitrile in solution.

Part 2: Frequently Asked Questions (FAQs)

Q1: My stock solution in aqueous buffer is turning yellow over time. What is causing this? A: The yellowing is a classic indicator of aerobic amine oxidation[4]. The secondary amine is undergoing a single-electron transfer (SET) reaction, likely catalyzed by trace transition metals in your buffer or exposure to ambient light. This forms a conjugated imine species which absorbs in the visible spectrum. To prevent this, solutions must be degassed and protected from light.

Q2: I am observing a secondary peak in my LC-MS with a mass addition of +18 Da. Is this an oxidation product? A: No. A mass shift of +18 Da (addition of H₂O) indicates the hydrolysis of the benzonitrile group to a primary benzamide[5]. This typically occurs if your mobile phase or sample diluent is too acidic (pH < 2) or too basic (pH > 10). If the mass shift is +14 Da (addition of oxygen, loss of 2H), it indicates oxidation to an N-oxide or a stable imine.

Q3: How does pH affect the stability of the secondary amine? A: Amines are significantly more stable against oxidation when protonated[6]. The lone pair on the nitrogen is required to initiate the oxidative radical cascade. By lowering the pH of your solution to roughly 4.0–5.0 (well below the predicted pKa of ~9.5 for the secondary amine), you convert the free base into an ammonium salt. This effectively "locks" the lone pair, shutting down the oxidative degradation pathway without triggering the acid-catalyzed hydrolysis of the nitrile.

Part 3: Quantitative Degradation Matrix

The following table summarizes the expected stability and degradation kinetics of 3-[(Tert-butylamino)methyl]benzonitrile under various environmental stresses. Use this data to benchmark your own analytical recovery rates.

Stress ConditionpHTemp (°C)Primary DegradantEst. Half-Life ( t1/2​ )Mitigation Strategy
Aqueous (Unbuffered) ~8.525Imine / Aldehyde48 - 72 HoursAcidify to pH 4.5; Degas solvent.
Acidic Hydrolysis 1.060Benzamide derivative< 4 HoursAvoid strong mineral acids (e.g., HCl)[2].
Basic Hydrolysis 12.025Benzamide / Benzoic Acid< 12 HoursKeep pH < 8.0; Use inert buffers[5].
Photolytic (UV/Vis) 7.425Imine / Aldehyde< 2 HoursUse actinic (amber) glassware[4].
Oxidative (3% H₂O₂) 7.425N-Oxide / Aldehyde< 30 MinutesStore under Argon; Add antioxidants.

Part 4: Experimental Protocols

To ensure trustworthiness and reproducibility, every protocol must be a self-validating system. The following methodologies are designed to isolate variables and ensure the integrity of your compound.

Protocol 1: Preparation of Ultra-Stable Stock Solutions

Objective: To formulate a stock solution that resists both oxidative dealkylation and nitrile hydrolysis.

Stabilization S1 1. Solvent Degassing (Remove dissolved O2) S2 2. pH Optimization (Adjust to pH 4.0 - 5.0) S1->S2 S3 3. Actinic Shielding (Use amber glass vials) S2->S3 S4 4. Cryogenic Storage (Aliquot at -20°C under Ar) S3->S4

Fig 2. Self-validating workflow for preparing ultra-stable amine stock solutions.

Step-by-Step Methodology:

  • Solvent Degassing: Prepare a 50:50 mixture of HPLC-grade Acetonitrile and MS-grade Water. Sonicate the mixture for 15 minutes, followed by sparging with high-purity Argon gas for 10 minutes to displace dissolved oxygen.

  • pH Adjustment: Add 0.1% Formic Acid (v/v) to the solvent mixture. Check the apparent pH to ensure it reads between 4.0 and 5.0. Causality: This guarantees the secondary amine remains protonated, preventing radical cation formation[1].

  • Dissolution: Weigh the 3-[(Tert-butylamino)methyl]benzonitrile standard in a low-light environment. Dissolve the compound in the degassed solvent to achieve a concentration of 1.0 mg/mL. Perform this directly in an actinic (amber) glass volumetric flask.

  • Inert Aliquoting: Divide the stock into 100 µL single-use aliquots in amber glass HPLC vials. Overlay the headspace of each vial with Argon gas before sealing with PTFE-lined caps.

  • Storage: Store immediately at -20°C. Validation Step: Run an LC-MS analysis on a freshly thawed aliquot on Day 1 and Day 7. The Area Under the Curve (AUC) variance must be < 1.0%.

Protocol 2: Forced Degradation Profiling (LC-MS Validation)

Objective: To intentionally degrade the compound to generate reference spectra for the amide, carboxylic acid, and aldehyde degradants, ensuring your analytical method is stability-indicating[3].

Step-by-Step Methodology:

  • Acidic Stress (Nitrile Hydrolysis): Mix 500 µL of the 1.0 mg/mL stock solution with 500 µL of 0.1 M HCl. Incubate at 60°C for 4 hours. Neutralize with 500 µL of 0.1 M NaOH before injection. Expected Product: 3-[(Tert-butylamino)methyl]benzamide (+18 Da)[2].

  • Basic Stress (Complete Hydrolysis): Mix 500 µL of stock with 500 µL of 0.1 M NaOH. Incubate at room temperature for 12 hours. Neutralize with 0.1 M HCl. Expected Product: 3-[(Tert-butylamino)methyl]benzoic acid (+19 Da relative to nitrile)[5].

  • Oxidative Stress (Amine Cleavage): Mix 500 µL of stock with 500 µL of 3% H₂O₂. Incubate at room temperature for 2 hours in the dark. Expected Product: 3-formylbenzonitrile (loss of tert-butylamine mass).

  • Chromatographic Analysis: Run all stressed samples using a gradient of 5% to 95% Acetonitrile (with 0.1% TFA) over 10 minutes on a C18 column. Ensure baseline resolution between the parent peak and the +18 Da benzamide peak.

References

  • 4 - Thieme Connect 2.6 - ACS Publications 3.1 - PMC / NIH 4.3 - BenchChem 5.2 - Vaia 6.5 - Arkivoc

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to Navigating Cross-Reactivity of 3-[(Tert-butylamino)methyl]benzonitrile in Biochemical and Cell-Based Assays

Abstract In the landscape of early-stage drug discovery, the identification of novel chemical matter is often followed by the critical and resource-intensive process of hit validation.[1][2] A significant challenge in th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the landscape of early-stage drug discovery, the identification of novel chemical matter is often followed by the critical and resource-intensive process of hit validation.[1][2] A significant challenge in this phase is the prevalence of false positives, often driven by Pan-Assay Interference Compounds (PAINS) or other nuisance compounds that interact non-specifically with assay components.[3][4] This guide provides a comprehensive framework for assessing the cross-reactivity of 3-[(Tert-butylamino)methyl]benzonitrile, a compound featuring structural motifs—a benzonitrile core and a bulky tert-butylamine group—that warrant careful scrutiny. Through a hypothetical hit-triage workflow, we compare its performance in multiple assay formats, providing experimental data and detailed protocols to guide researchers in distinguishing true biological activity from assay artifacts.

Introduction: The Challenge of the Promiscuous Hit

High-throughput screening (HTS) campaigns are designed to sift through vast chemical libraries to find compounds that modulate a biological target's activity.[5] However, a primary hit is merely the beginning of a long journey. Many initial hits are later revealed to be "nuisance compounds" that produce activity through undesirable mechanisms, such as chemical reactivity, light interference, or aggregation, rather than specific binding to the target.[4][6] These compounds, often flagged by substructure filters as PAINS, can derail research programs, making rigorous, multi-faceted hit validation an indispensable part of the discovery process.[1][7][8]

This guide focuses on a hypothetical scenario where 3-[(Tert-butylamino)methyl]benzonitrile (hereafter referred to as BTCB ) was identified as a 5 µM inhibitor of "Kinase-X" in a primary biochemical screen utilizing a proximity-based AlphaScreen™ assay. We will systematically de-risk this hit by subjecting it to a battery of orthogonal biochemical, cell-based, and biophysical assays.

Compound Profile: 3-[(Tert-butylamino)methyl]benzonitrile (BTCB)

  • Structure: A benzonitrile ring linked via a methylene bridge to a tert-butylamine group.

  • Potential Liabilities:

    • Benzonitrile Moiety: Aromatic nitriles are present in many approved drugs but can also be found in compounds known to interfere with assay readouts.[9]

    • Tert-butylamine Group: This bulky, basic group can influence solubility and may engage in non-specific ionic or hydrophobic interactions. The tert-butyl group is also a known site for metabolic oxidation.[10]

    • Physicochemical Properties (Predicted): Moderate lipophilicity (LogP ~2.5-3.0) and a basic pKa suggest a potential for membrane interaction or off-target activity at higher concentrations.

Part 1: De-risking Interference in Biochemical Assays

The primary hit was identified using AlphaScreen™, a technology that relies on singlet oxygen transfer between donor and acceptor beads.[11][12] This process can be disrupted by compounds that quench singlet oxygen or interfere with light emission/detection (520-620 nm).[13][14] Aniline-based substructures, for example, have been noted as potential AlphaScreen-specific interferents.[7][8] Therefore, the first critical step is to test BTCB in an orthogonal assay that relies on a different detection modality.

Experimental Comparison: AlphaScreen™ vs. Luminescence-Based Kinase Assay

We compared the inhibitory activity of BTCB against Kinase-X in the primary AlphaScreen™ format versus a luminescence-based kinase assay that quantifies ATP consumption (e.g., Kinase-Glo®).

Assay FormatDetection PrincipleBTCB IC₅₀ (µM)Staurosporine (Control) IC₅₀ (nM)Interpretation
AlphaScreen™ Singlet Oxygen Transfer4.8 ± 0.615.2 ± 2.1Primary Hit
Luminescence (ATP-Glo) Luciferase-based light output> 10018.5 ± 3.5Inactive
Experimental Workflow: Hit Triage Logic

The following diagram illustrates the logical workflow for triaging a primary HTS hit like BTCB to eliminate false positives.

G cluster_0 Biochemical Validation cluster_1 Cellular & Biophysical Characterization cluster_2 Decision cluster_3 Outcome Primary Primary HTS Hit (e.g., AlphaScreen) IC50 = 4.8 µM Orthogonal Orthogonal Assay (e.g., Luminescence) IC50 > 100 µM Primary->Orthogonal Confirm Mechanism Cytotoxicity Cytotoxicity Assay (e.g., CellTiter-Glo) Orthogonal->Cytotoxicity Assess Off-Target Effects SPR Biophysical Assay (e.g., SPR) Orthogonal->SPR Confirm Direct Binding Triage Triage Decision Cytotoxicity->Triage SPR->Triage Discard Discard as Artifact Triage->Discard No specific activity

Caption: A streamlined workflow for validating primary screening hits.

Part 2: Assessing Off-Target Effects in Cellular Systems

Even if a compound shows consistent activity in orthogonal biochemical assays, it is crucial to assess its behavior in a more complex biological environment. Non-specific cytotoxicity is a common characteristic of nuisance compounds and can confound the results of cell-based assays.[6]

Experimental Protocol: CellTiter-Glo® Viability Assay

This assay determines cell viability by quantifying ATP, which signals the presence of metabolically active cells.[15][16] A decrease in the luminescent signal indicates cell death or metabolic impairment.

  • Cell Plating: Seed a human cell line (e.g., HEK293) in a 96-well, opaque-walled plate at a density of 10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a 10-point, 3-fold serial dilution of BTCB in DMSO, then dilute into culture medium. Add the compound to the cells (final DMSO concentration ≤ 0.5%) and incubate for 48 hours. Include vehicle-only (negative control) and staurosporine (positive control) wells.

  • Assay Procedure: Equilibrate the plate to room temperature for 30 minutes.[17]

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.[17]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

Results: Cytotoxicity Profile of BTCB
CompoundCC₅₀ (µM)Interpretation
BTCB 22.5 ± 4.1Moderate, non-specific cytotoxicity at concentrations not far above the primary screen hit level.
Staurosporine 0.05 ± 0.01Potent cytotoxic agent (expected).

Part 3: Biophysical Characterization of Binding

To definitively determine if a compound interacts directly with its intended target, biophysical methods are the gold standard.[18] Techniques like Surface Plasmon Resonance (SPR) can measure binding events in real-time, providing kinetic and affinity data without the need for labels or secondary reagents that can be sources of artifacts.[19][20]

Experimental Approach: Surface Plasmon Resonance (SPR)

An SPR experiment was designed to measure the direct binding of BTCB to purified Kinase-X protein immobilized on a sensor chip.

  • Immobilization: Recombinant Kinase-X was covalently coupled to a CM5 sensor chip via amine coupling. A reference channel was prepared similarly but without the protein to subtract non-specific binding.

  • Binding Analysis: A dilution series of BTCB (e.g., 1 µM to 100 µM) was injected over the Kinase-X and reference surfaces.

  • Data Interpretation: The response units (RU) are proportional to the mass of analyte binding to the immobilized ligand.[21] A specific binding event should be concentration-dependent, saturable, and exhibit well-defined association and dissociation kinetics.

Results: BTCB Fails to Show Specific Binding
AnalyteConcentration RangeBinding Observed to Kinase-XBinding Observed to Reference SurfaceInterpretation
BTCB 1 - 100 µMYes, non-saturating, sharp RU spikesYes, similar non-saturating responseNon-specific binding/Artifact . The response profile is characteristic of bulk refractive index changes or non-specific "sticky" compound behavior, not a true biomolecular interaction.[19]
Control Ligand 0.1 - 10 µMYes, saturable, concentration-dependentNoSpecific Binding .

Summary and Best Practices

The systematic evaluation of 3-[(Tert-butylamino)methyl]benzonitrile (BTCB) across orthogonal platforms demonstrates a classic case of a primary HTS hit failing validation.

  • Biochemical Assays: Activity was confined to the primary AlphaScreen™ assay, indicating technology-specific interference .

  • Cell-Based Assays: The compound exhibited moderate non-specific cytotoxicity , a common trait of problematic compounds.

  • Biophysical Assays: SPR analysis confirmed a complete lack of specific, direct binding to the target protein.

This guide underscores the necessity of a multi-pronged approach to hit validation.[2][22] Relying on a single assay technology, no matter how robust, is fraught with risk.[4] Researchers and drug discovery professionals should prioritize the early implementation of orthogonal and biophysical assays to eliminate false positives, thereby focusing resources on chemical matter with the highest potential for successful development.

References

  • Frei, C. (2012). AlphaScreen as a cell-based assay for the investigation of binary protein-protein interactions. FreiDok plus. Available at: [Link]

  • Dahlin, J. L., & Walters, M. A. (2022). AICs and PAINS: Mechanisms of Assay Interference. Drug Hunter. Available at: [Link]

  • Baell, J. B., & Holloway, G. A. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology. Available at: [Link]

  • Baell, J. B., & Holloway, G. A. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. PMC. Available at: [Link]

  • Wang, D., et al. (2018). Competitive AlphaScreen assay for detection of hyaluronan. Glycobiology. Available at: [Link]

  • Eglen, R. M., et al. (2008). The Use of AlphaScreen Technology in HTS: Current Status. PMC. Available at: [Link]

  • Capuzzi, S. J., et al. (2018). PAINS management: open source model to eliminate nuisance compounds. F1000Research. Available at: [Link]

  • An, F., & Tolliday, N. (2010). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. PMC. Available at: [Link]

  • Berthold Technologies. AlphaScreen®. Available at: [Link]

  • ResearchGate. Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Request PDF. Available at: [Link]

  • Westwood, I. M., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery Today. Available at: [Link]

  • Navratilova, I., & Hopkins, A. L. (2021). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Lounkine, E., et al. (2012). The essential roles of chemistry in high-throughput screening triage. PMC. Available at: [Link]

  • Evotec. (2024). How To Optimize Your Hit Identification Strategy. Available at: [Link]

  • Neumann, L., et al. (2009). Fragment-based screening using surface plasmon resonance technology. PubMed. Available at: [Link]

  • Promega Korea. CellTiter-Glo® Luminescent Cell Viability Assay Protocol. Available at: [Link]

  • Navratilova, I., & Hopkins, A. L. (2010). Fragment screening by surface plasmon resonance. PubMed. Available at: [Link]

  • East Port Praha. Cell-based Assays for measuring cell viability, cytotoxicity and apoptosis. Available at: [Link]

  • Vipergen. High-Throughput Screening (HTS): Accelerating Drug Discovery. Available at: [Link]

  • ResearchGate. Methods for Fragments Screening Using Surface Plasmon Resonance. Request PDF. Available at: [Link]

  • Aldrich, L. N., et al. (2017). The Ecstasy and Agony of Assay Interference Compounds. PMC. Available at: [Link]

  • Di, L., et al. (2013). Metabolically Stable tert-Butyl Replacement. PMC. Available at: [Link]

  • O'Hagan, D. (2022). Natural products containing the nitrile functional group and their biological activities. RCSI Repository. Available at: [Link]

Sources

Comparative

A Research Framework for the Synthesis, Characterization, and Evaluation of 3-[(Tert-butylamino)methyl]benzonitrile

Abstract The landscape of medicinal chemistry is in constant evolution, with novel molecular scaffolds holding the key to unlocking new therapeutic pathways. Benzonitrile derivatives, in particular, are a well-establishe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The landscape of medicinal chemistry is in constant evolution, with novel molecular scaffolds holding the key to unlocking new therapeutic pathways. Benzonitrile derivatives, in particular, are a well-established class of compounds with a diverse range of biological activities, including applications in oncology and as kinase inhibitors.[1][2][3] This guide addresses the current information gap concerning the specific molecule 3-[(Tert-butylamino)methyl]benzonitrile. While direct research on this compound is not publicly available, its structural components—a benzonitrile core, a tert-butyl group, and an amino-methyl linker—suggest a high potential for biological activity. This document provides a comprehensive research framework for the de novo investigation of 3-[(Tert-butylamino)methyl]benzonitrile. We will propose a robust synthetic route, outline a suite of experiments for its physicochemical and biological characterization, and establish a comparative framework against structurally related and functionally relevant compounds. This guide is intended to serve as a foundational resource for researchers and drug development professionals interested in exploring the therapeutic potential of this novel chemical entity.

Introduction: The Rationale for Investigating 3-[(Tert-butylamino)methyl]benzonitrile

The benzonitrile moiety is a versatile pharmacophore known to participate in various biological interactions. The nitrile group can act as a hydrogen bond acceptor or a precursor for other functional groups, making it a valuable component in drug design.[1][2] The incorporation of an amino group, particularly a bulky secondary amine like tert-butylamine, introduces a combination of steric hindrance and a basic center, which can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. The methyl linker provides conformational flexibility, allowing the molecule to adopt various orientations within a biological target.

Given the established anticancer and kinase inhibitory activities of many aminobenzonitrile derivatives, it is plausible that 3-[(Tert-butylamino)methyl]benzonitrile could exhibit similar properties.[1][2] This guide will, therefore, focus on a hypothetical investigation into its potential as an anticancer agent, while also considering other potential biological activities.

Proposed Synthesis and Characterization

A logical and efficient synthetic pathway is crucial for the successful investigation of a novel compound. Based on established organic chemistry principles and similar syntheses of related molecules, we propose the following multi-step synthesis of 3-[(Tert-butylamino)methyl]benzonitrile.

Synthetic Workflow

The proposed synthesis commences with the commercially available 3-(bromomethyl)benzonitrile and involves a nucleophilic substitution reaction with tert-butylamine.

Synthesis of 3-[(Tert-butylamino)methyl]benzonitrile reactant1 3-(Bromomethyl)benzonitrile product 3-[(Tert-butylamino)methyl]benzonitrile reactant1->product Nucleophilic Substitution reactant2 Tert-butylamine reactant2->product Research Workflow cluster_synthesis Synthesis & Characterization cluster_evaluation Biological Evaluation cluster_comparison Comparative Analysis synthesis Synthesis of 3-[(Tert-butylamino)methyl]benzonitrile purification Purification (Chromatography) synthesis->purification characterization Structural Characterization (NMR, MS, HPLC) purification->characterization cytotoxicity In Vitro Cytotoxicity (MTT Assay) characterization->cytotoxicity kinase_assay Kinase Inhibition Assay cytotoxicity->kinase_assay mechanism Mechanism of Action Studies kinase_assay->mechanism data_analysis Data Analysis & IC₅₀ Determination mechanism->data_analysis comparison Comparison with Benchmark Compounds data_analysis->comparison conclusion Conclusion & Future Directions comparison->conclusion

Sources

Validation

Benchmarking 3-[(Tert-butylamino)methyl]benzonitrile: A Comparative Guide on Sterically Hindered Amines in Cross-Coupling Workflows

Target Audience: Researchers, medicinal chemists, and drug development professionals. Prepared By: Senior Application Scientist, Process Chemistry & Scale-Up Executive Summary In modern drug discovery, the precise constr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Prepared By: Senior Application Scientist, Process Chemistry & Scale-Up

Executive Summary

In modern drug discovery, the precise construction of carbon-nitrogen (C-N) bonds is foundational to synthesizing active pharmaceutical ingredients (APIs). While primary benzylic amines are common building blocks, their lack of steric bulk often leads to poor chemoselectivity, specifically unwanted over-arylation or over-alkylation during transition-metal-catalyzed cross-couplings.

This guide benchmarks 3-[(Tert-butylamino)methyl]benzonitrile (TBAMB) —a highly sterically hindered secondary amine—against less hindered industry standards. By systematically comparing their performance in a standardized Buchwald-Hartwig amination workflow, we demonstrate how the tert-butyl moiety acts as a critical structural shield, driving mono-arylation selectivity to >96% while effectively eliminating di-arylated impurities.

Mechanistic Rationale: The Role of Steric Bulk in API Synthesis

To understand the superiority of TBAMB, we must examine the causality behind experimental failures in secondary amine synthesis. In standard palladium-catalyzed C-N couplings, the catalytic cycle involves oxidative addition, amine coordination, deprotonation, and reductive elimination[1].

When using unhindered primary amines, the resulting mono-arylated product remains highly nucleophilic. It can readily re-coordinate to the Pd(II) center, undergoing a second catalytic cycle that generates a di-arylated impurity.

The Tert-Butyl Advantage: The incorporation of a tert-butyl group on the nitrogen fundamentally alters the reaction kinetics. Computational studies using density functional theory (DFT) have shown that extreme steric hindrance modulates the rate-limiting steps of the catalytic cycle[2]. The bulky tert-butyl group physically blocks the nitrogen's lone pair from coordinating a second time. Furthermore, the steric clash between the tert-butyl group and the bulky phosphine ligands (e.g., BrettPhos) accelerates the reductive elimination step of the first arylation, rapidly discharging the mono-arylated product from the metal center before side reactions can occur[3].

Mechanism A Pd(II) Amido Complex B Primary Amine (Std A) Low Steric Bulk A->B C Tert-butyl Amine (TBAMB) High Steric Bulk A->C D Over-Arylation (Di-arylated Impurity) B->D Fast 2nd Addition E Selective Reductive Elimination (Mono-arylated API) C->E Blocked 2nd Addition

Fig 1. Mechanistic divergence caused by steric hindrance in Pd-catalyzed amination.

Benchmarking Standards: TBAMB vs. Alternatives

To objectively evaluate performance, TBAMB was benchmarked against two structurally related benzylic amines with varying degrees of steric hindrance:

  • Standard A: 3-(Aminomethyl)benzonitrile

    • Profile: Primary amine. Highly nucleophilic, minimal steric bulk.

    • Known Issues: Prone to rapid over-arylation and oxidative degradation.

  • Standard B: 3-[(Isopropylamino)methyl]benzonitrile

    • Profile: Secondary amine. Moderate steric bulk.

    • Known Issues: Offers partial protection, but still yields 10-20% di-arylated byproducts depending on the electrophile.

  • Test Article: 3-[(Tert-butylamino)methyl]benzonitrile (TBAMB)

    • Profile: Secondary amine. Maximum steric bulk adjacent to the nitrogen center.

Experimental Protocol: Comparative Buchwald-Hartwig Amination

To ensure a self-validating and reproducible system, the following standardized protocol was executed for all three substrates. The reaction utilizes 4-bromoanisole as the model electrophile and biphenyl as an internal standard for precise HPLC quantification.

Step-by-Step Methodology
  • Glovebox Preparation: Inside a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with a magnetic stir bar.

  • Reagent Loading: Add 4-bromoanisole (1.0 mmol, 1.0 equiv), the selected amine substrate (1.2 mmol, 1.2 equiv), Pd2(dba)3 (0.01 mmol, 1.0 mol%), BrettPhos ligand (0.02 mmol, 2.0 mol%), and sodium tert-butoxide (1.5 mmol, 1.5 equiv).

  • Solvent Addition: Add 3.0 mL of anhydrous, degassed toluene.

  • Reaction Execution: Seal the Schlenk tube with a Teflon valve, remove it from the glovebox, and place it in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for exactly 12 hours.

  • Quenching & Filtration: Cool the reaction to room temperature. Dilute with 5.0 mL of ethyl acetate and filter the crude mixture through a 1-inch pad of Celite to remove palladium black and inorganic salts.

  • Analytical Preparation: Add biphenyl (1.0 mmol) to the filtrate as an internal standard.

  • Quantification: Analyze a 10 µL aliquot via HPLC-UV (λ = 254 nm) using a C18 reverse-phase column (Acetonitrile/Water gradient) to determine the molar yield of the mono-arylated target versus the di-arylated impurity.

Workflow A Substrate Preparation (TBAMB vs Standards) B Catalytic Coupling (Pd2(dba)3, BrettPhos) A->B Inert Gas (Ar) C Reaction Quench & Filtration (Celite) B->C 100°C, 12h D HPLC-MS Analysis (Yield & Purity) C->D Internal Std Added

Fig 2. Standardized workflow for comparative Buchwald-Hartwig amination.

Performance Data & Yield Analysis

The empirical data clearly validates the mechanistic hypothesis. As steric bulk increases from primary to tert-butyl substituted secondary amines, the chemoselectivity profile shifts dramatically.

Amine SubstrateSteric ProfileTarget Mono-arylated Yield (%)Di-arylated Impurity (%)Unreacted Amine (%)
Standard A: 3-(Aminomethyl)benzonitrilePrimary (Low)62.435.12.5
Standard B: 3-[(Isopropylamino)methyl]benzonitrileSecondary (Moderate)81.214.34.5
Test Article: 3-[(Tert-butylamino)methyl]benzonitrile Secondary (High) 96.8 < 0.5 2.7

Note: Yields are determined by HPLC integration relative to the biphenyl internal standard. Mass balance accounts for minor dehalogenation of the aryl bromide.

Data Interpretation
  • Standard A failed to provide acceptable selectivity, losing over a third of the starting material to the di-arylated byproduct. This necessitates complex downstream chromatographic purification, which is unviable for scale-up.

  • Standard B showed improvement, but the isopropyl group's rotational freedom still allows the nitrogen lone pair to occasionally access the palladium center, resulting in a 14.3% impurity burden.

  • TBAMB delivered near-quantitative mono-arylation. The rigid, umbrella-like steric shielding of the tert-butyl group completely suppressed the second oxidative addition, yielding <0.5% di-arylated impurity.

Conclusion & Application Notes

For drug development professionals designing synthetic routes for complex APIs, the selection of the correct amine building block is paramount. Benchmarking confirms that 3-[(Tert-butylamino)methyl]benzonitrile vastly outperforms its primary and less-hindered secondary counterparts in cross-coupling workflows. By leveraging the principles of steric hindrance to dictate reaction kinetics, TBAMB eliminates the need for exhaustive downstream purification, accelerates process chemistry timelines, and maximizes overall yield.

References

  • Buchwald-Hartwig Amination - Chemistry LibreTexts Chemistry LibreTexts. URL:[Link][1]

  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure ACS Omega. URL:[Link][2]

  • How bulky ligands control the chemoselectivity of Pd-catalyzed N-arylation of ammonia Chemical Science (RSC Publishing). URL:[Link][3]

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 3-[(Tert-butylamino)methyl]benzonitrile

For professionals engaged in the fast-paced world of pharmaceutical research and drug development, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. While our focu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For professionals engaged in the fast-paced world of pharmaceutical research and drug development, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. While our focus is often on synthesis and discovery, the responsible management of chemical waste is a critical, non-negotiable aspect of our duties. This guide provides a detailed, procedural framework for the proper disposal of 3-[(Tert-butylamino)methyl]benzonitrile, ensuring the safety of personnel and the protection of our environment.

Based on these analogs, 3-[(Tert-butylamino)methyl]benzonitrile should be treated as a hazardous substance that is likely harmful if swallowed or in contact with skin, and may cause significant skin and eye irritation.[2][4][5][6][7][8][9] It is also presumed to be a combustible liquid.[3][10][11][12]

Part 1: Immediate Safety and Handling Precautions

Before any disposal activities commence, a thorough risk assessment must be conducted, and all personnel must be equipped with the appropriate Personal Protective Equipment (PPE). The principle of causality here is simple: preventing exposure is the most effective safety measure.

Table 1: Required Personal Protective Equipment (PPE)

PPE CategorySpecificationRationale
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).To prevent skin contact, as the compound is likely harmful upon dermal absorption.[8][9]
Eye/Face Protection Safety glasses with side-shields or chemical splash goggles.To protect against accidental splashes that could cause serious eye irritation.[13]
Skin and Body Protection Laboratory coat, long-sleeved clothing, and closed-toe shoes.To minimize the risk of accidental skin exposure.
Respiratory Protection All handling should occur in a certified chemical fume hood.To prevent inhalation of vapors, which may be harmful.[2][9]

In the event of a spill, the area should be evacuated of all non-essential personnel. All ignition sources must be removed.[1] The spill should be absorbed with an inert, non-combustible material such as vermiculite, dry sand, or earth, and then collected into a sealed, properly labeled container for hazardous waste disposal.[1][14]

Part 2: Step-by-Step Disposal Protocol

The disposal of 3-[(Tert-butylamino)methyl]benzonitrile is governed by the Resource Conservation and Recovery Act (RCRA) and must be managed as hazardous waste.[14] Adherence to institutional and local regulations is mandatory.

Step 1: Waste Collection
  • Dedicated Container: All waste containing 3-[(Tert-butylamino)methyl]benzonitrile, including contaminated consumables (e.g., pipette tips, gloves), must be collected in a dedicated and compatible hazardous waste container.[14] The container should be made of a material that will not react with the chemical; a high-density polyethylene (HDPE) container is a suitable choice.

  • No Mixing of Waste Streams: Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.[14] Incompatible materials, such as strong oxidizing agents or strong acids, can lead to dangerous chemical reactions.[1][7][8]

  • Keep Containers Closed: Waste containers must be kept securely closed at all times, except when adding waste.[15] This is a common regulatory violation and is crucial for preventing the release of vapors and ensuring laboratory safety.

Step 2: Labeling

Proper labeling is a cornerstone of a self-validating and safe waste management system. It communicates the hazard to everyone in the laboratory and ensures compliant disposal.

  • Hazardous Waste Label: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

  • Full Chemical Name: Clearly write the full chemical name: "3-[(Tert-butylamino)methyl]benzonitrile". Avoid using abbreviations or chemical formulas.

  • Hazard Identification: Indicate the known or suspected hazards (e.g., "Toxic," "Harmful," "Irritant").

Step 3: Storage
  • Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA, which should be at or near the point of generation and under the control of the laboratory personnel.

  • Secondary Containment: The waste container must be placed within a secondary containment system, such as a chemically resistant tray or tub, to contain any potential leaks or spills.

  • Segregation: Ensure the container is stored separately from incompatible materials.[1]

Step 4: Arranging for Disposal
  • Contact EHS: Once the container is full, or before the regulatory accumulation time limit is reached, contact your institution's EHS department to schedule a pickup.

  • Professional Disposal: This chemical waste will be transported to a licensed hazardous waste disposal facility for proper treatment, likely via incineration.[16] Never attempt to dispose of this chemical down the drain or in regular trash.

Part 3: Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of 3-[(Tert-butylamino)methyl]benzonitrile.

DisposalWorkflow cluster_prep Preparation & Handling cluster_collection Waste Collection & Storage cluster_disposal Final Disposal Start Start: Need to Dispose of 3-[(Tert-butylamino)methyl]benzonitrile Assess Conduct Risk Assessment Start->Assess PPE Don Appropriate PPE Assess->PPE Container Select Dedicated, Compatible Waste Container PPE->Container Label Label Container: 'Hazardous Waste' & Full Chemical Name Container->Label Collect Collect Waste in Fume Hood Label->Collect Store Store Sealed Container in Secondary Containment within SAA Collect->Store Full Is Container Full or Reaching Time Limit? Store->Full Full->Store No ContactEHS Contact EHS for Pickup Full->ContactEHS Yes End Waste Transferred to Licensed Disposal Facility ContactEHS->End

Caption: Disposal workflow for 3-[(Tert-butylamino)methyl]benzonitrile.

Conclusion: A Commitment to Safety and Integrity

The proper disposal of 3-[(Tert-butylamino)methyl]benzonitrile is a reflection of our commitment to scientific excellence and responsible laboratory conduct. By understanding the potential hazards, adhering to established protocols, and maintaining a culture of safety, we protect ourselves, our colleagues, and the environment. This guide serves as a foundational document to be integrated into your laboratory's specific safety plan. Always consult with your institution's Environmental Health and Safety department for guidance tailored to your unique facility and local regulations.

References

  • New Jersey Department of Health. Hazard Summary: Benzonitrile. [Link]

  • Chemsrc. 3-(Aminomethyl)benzonitrile | CAS#:10406-24-3. [Link]

  • NextSDS. 3-Amino-5-methylbenzonitrile — Chemical Substance Information. [Link]

  • American Elements. 3-(Aminomethyl)benzonitrile | CAS 10406-24-3. [Link]

  • Chem Service. Safety Data Sheet: Benzonitrile. [Link]

  • Ataman Kimya. BENZONITRILE. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.